Fenaminstrobin(E/ZMixture)

Core Science & Biosynthesis

Fenaminstrobin Stereochemistry: Structural Analysis, E/Z Isomerization Dynamics, and Analytical Methodologies

Introduction to Fenaminstrobin and Stereochemical Complexity

Fenaminstrobin is a highly potent, broad-spectrum strobilurin fungicide utilized extensively in modern agriculture. As a Quinone Outside Inhibitor (QoI), its primary mode of action is the disruption of the fungal mitochondrial respiratory chain[1].

From a structural perspective, fenaminstrobin (C₂₁H₂₁Cl₂N₃O₃) is a monocarboxylic acid amide characterized by a methoxyiminoacetamide backbone coupled with a dichlorophenyl-substituted butenylidene fragment via an oxymethyl linkage[2]. The molecule exhibits profound stereochemical complexity due to the presence of three distinct double bonds capable of geometric (E/Z) isomerism: two C=N (oxime) linkages and one C=C bond[1],[3].

Because the spatial orientation of these functional groups dictates the molecule's ability to bind to its target protein, industrial production requires rigorous analytical oversight to control the E/Z ratio, ensuring the dominance of the biologically active configuration[1].

The Causality of Stereospecificity in QoI Inhibitors

In the rational design and application of strobilurin fungicides, stereochemistry is not merely a structural feature—it is the absolute determinant of pharmacodynamics. The biologically active form of fenaminstrobin is the (E,E)-configuration[1].

The Mechanistic Causality: The target site for fenaminstrobin is the Qo pocket of the cytochrome bc1 complex (Complex III) located in the inner mitochondrial membrane. This binding pocket is highly constrained and stereospecific. The (E)-geometry of the methoxyimino group ensures that the core strobilurin pharmacophore adopts a planar conformation, allowing it to smoothly intercalate into the hydrophobic Qo site. Conversely, the Z-isomer introduces a sharp steric kink. This geometric distortion causes severe steric clashes with the surrounding amino acid residues, preventing the formation of critical hydrogen bonds and rendering the Z-isomer biologically inactive.

Fig 1. Cytochrome bc1 complex inhibition pathway by (E,E)-fenaminstrobin.

Isomerization Dynamics: The Protonation-Rotation Mechanism

During the commercial synthesis of fenaminstrobin—specifically during the preparation of the enone oxime intermediates—a thermodynamic mixture of E and Z isomers is inevitably formed[4]. To maximize the yield of the active E-isomer and reduce waste, chemists employ a targeted acid-catalyzed isomerization strategy.

The Causality of Catalysis: Gaseous hydrogen chloride (HCl) is utilized as a catalyst to convert the inactive Z-enone oxime to the E-enone oxime[4]. The introduction of HCl leads to the protonation of the oxime nitrogen. This protonation transiently disrupts the π-bond character of the C=N linkage, effectively reducing it to a single bond. This lowers the rotational energy barrier, allowing the molecule to undergo free rotation to relieve steric strain. Upon deprotonation, thermodynamic control heavily favors the reformation of the double bond in the less sterically hindered, more stable E-configuration.

Fig 2. Analytical separation and acid-catalyzed isomerization workflow for fenaminstrobin.

Experimental Protocols: Self-Validating Systems

Protocol 1: QuEChERS Extraction and UHPLC-MS/MS Analysis

To accurately quantify the E/Z ratio of fenaminstrobin in complex matrices (e.g., soil or agricultural products), a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction coupled with UHPLC-MS/MS is the gold standard[5],[6].

Step 1: Sample Hydration and Extraction Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of highly purified water and vortex. Add 10 mL of HPLC-grade acetonitrile containing 1% acetic acid. Causality: Fenaminstrobin is highly lipophilic. The addition of acetic acid ensures that any weakly acidic matrix components remain unionized, preventing them from co-extracting, while driving the partitioning of the target analyte into the organic acetonitrile phase[6].

Step 2: Salting-Out Partitioning Add 4.0 g of anhydrous magnesium sulfate (MgSO₄) and 1.0 g of sodium chloride (NaCl). Shake vigorously for 10 minutes at 2500 rpm, then centrifuge at 8000 rpm for 5 minutes[6]. Causality: MgSO₄ aggressively absorbs water, creating an exothermic salting-out effect that forces the phase separation of water and acetonitrile, driving fenaminstrobin entirely into the upper organic layer.

Step 3: Dispersive Solid-Phase Extraction (dSPE) Cleanup Transfer 1.5 mL of the supernatant to a tube containing 150 mg anhydrous MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18 sorbent. Vortex and centrifuge[6]. Causality: PSA removes polar organic acids and sugars, while C18 removes non-polar lipids and sterols. Fenaminstrobin, having intermediate polarity, remains dissolved in the acetonitrile.

Step 4: UHPLC-MS/MS Quantification Inject 2 μL into a C18 UHPLC column (e.g., 2.1 × 100 mm, 1.9 μm) maintained at 40 °C. Utilize a gradient elution of water (with 2 mM ammonium formate and 0.01% formic acid) and methanol[5]. Operate the mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode.

Self-Validation Checkpoint: The system validates the presence of fenaminstrobin only if the ion ratio between the primary quantitation transition (m/z 434.1 → 171.0) and the secondary confirmation transition (m/z 434.1 → 212.0) matches the neat reference standard within ±15%[5]. This dual-transition MRM approach creates a self-validating loop that eliminates false positives caused by isobaric matrix interferences.

Protocol 2: Acid-Catalyzed Z-to-E Isomerization

Step 1: Dissolution Dissolve the technical-grade fenaminstrobin E/Z mixture in anhydrous toluene. Causality: Toluene provides a non-polar, aprotic environment that stabilizes the intermediate protonated species without participating in side reactions or hydrolysis.

Step 2: Catalysis Bubble dry HCl gas through the solution while maintaining a temperature of 60 °C for 2 hours[4]. Causality: The thermal input (60 °C) provides the necessary activation energy to overcome the rotational barrier of the newly formed C-N single bond following protonation by HCl.

Step 3: Neutralization and Recovery Quench the reaction by washing the organic layer with saturated aqueous NaHCO₃ until pH is neutral. Dry over anhydrous Na₂SO₄, concentrate under vacuum, and recrystallize from ethanol to yield the pure (E,E)-isomer.

Self-Validation Checkpoint: The success of the isomerization is self-validated via post-reaction UHPLC. The complete disappearance of the Z-isomer peak and the proportional increase of the E-isomer peak confirm thermodynamic conversion. Mass balance calculations (comparing pre- and post-reaction molarity) ensure no molecular degradation occurred during acid catalysis.

Quantitative Data Summaries

Table 1: Fenaminstrobin Structural & Physicochemical Properties

Parameter	Value
Chemical Formula	C₂₁H₂₁Cl₂N₃O₃[2]
Molecular Weight	434.32 g/mol [3]
E/Z Stereocenters	3 (Two C=N oxime linkages, One C=C bond)[3]
Biologically Active Isomer	(E,E)-configuration[1]
Mechanism of Action	Cytochrome bc1 complex inhibitor (QoI)[2]

Table 2: UHPLC-MS/MS MRM Transitions for Fenaminstrobin Analysis

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
434.1	171.0	-40	Quantitation (Primary)[5]
434.1	212.0	-14	Confirmation (Secondary)[5]

References

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• National Center for Advancing Translational Sciences (NCATS). "FENAMINSTROBIN - Inxight Drugs." ncats.io. URL:[Link]

• Journal of Agricultural and Food Chemistry. "Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation." acs.org. URL:[Link]

• Molecules (Basel, Switzerland). "Simultaneous Determination and Dietary Risk Assessment of 26 Pesticide Residues in Wheat Grain and Bran Using QuEChERS-UHPLC-MS/MS." nih.gov. URL:[Link]

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An In-depth Technical Guide to the Mechanism of Action of Fenaminstrobin E/Z Isomers in Fungal Pathogens

Abstract

Fenaminstrobin, a strobilurin fungicide, is a potent inhibitor of mitochondrial respiration in fungal pathogens, a mechanism central to its fungicidal activity. This technical guide provides a comprehensive exploration of the stereospecific mechanism of action of fenaminstrobin's E and Z isomers. We delve into the molecular interactions with the cytochrome bc1 complex, elucidate the differential activities of the isomers, and provide detailed experimental protocols for researchers to investigate these fungicidal properties. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of strobilurin fungicides and their application in controlling fungal pathogens.

Introduction: Fenaminstrobin and the Significance of E/Z Isomerism

Fenaminstrobin is a synthetic fungicide belonging to the strobilurin class, which are derivatives of a natural product from the fungus Strobilurus tenacellus.[1] These compounds are renowned for their broad-spectrum activity against a wide range of fungal pathogens.[2] The core mechanism of strobilurin fungicides lies in their ability to disrupt the mitochondrial respiratory chain, a vital process for cellular energy production in fungi.[1][3]

A key structural feature of fenaminstrobin is the presence of a double bond in its toxophore, which gives rise to geometric isomers, specifically the E (entgegen) and Z (zusammen) isomers. This stereoisomerism is not a trivial structural variation; it has profound implications for the biological activity of the molecule. For many strobilurin analogues, it has been demonstrated that the E-isomer is the more biologically active form.[4] This guide will explore the hypothesis that a similar stereospecificity exists for fenaminstrobin, with the E isomer exhibiting significantly higher fungicidal potency than the Z isomer. Understanding this differential activity is crucial for optimizing fungicidal formulations and for designing novel, more effective strobilurin derivatives.

Molecular Mechanism of Action: Targeting the Cytochrome bc1 Complex

The primary target of fenaminstrobin and other strobilurin fungicides is the cytochrome bc1 complex, also known as Complex III, a key component of the mitochondrial electron transport chain.[1][2][5] This enzyme complex catalyzes the transfer of electrons from ubiquinol to cytochrome c, a process coupled to the translocation of protons across the inner mitochondrial membrane, which generates the proton motive force for ATP synthesis.[1]

Fenaminstrobin acts as a Quinone outside inhibitor (QoI), binding to the Qo site of the cytochrome bc1 complex.[2][6] This binding site is located on the outer side of the inner mitochondrial membrane. By occupying the Qo site, fenaminstrobin physically blocks the binding of the natural substrate, ubiquinol. This obstruction halts the electron flow through the respiratory chain, leading to a cascade of detrimental effects for the fungal cell:

• Inhibition of ATP Synthesis: The disruption of the electron transport chain prevents the generation of the proton gradient necessary for ATP synthase to produce ATP, the primary energy currency of the cell.

• Generation of Reactive Oxygen Species (ROS): The blockage of electron flow can lead to the accumulation of electrons at earlier stages of the respiratory chain, promoting the formation of superoxide radicals and other ROS. This oxidative stress can damage cellular components, including lipids, proteins, and DNA.

• Cellular Apoptosis: The combination of energy depletion and oxidative stress can trigger programmed cell death pathways in the fungal pathogen.

The differential activity of the E and Z isomers of fenaminstrobin is attributed to their distinct binding affinities for the Qo site. The specific three-dimensional conformation of the E isomer is thought to allow for a more optimal fit within the binding pocket, leading to a stronger and more stable interaction with the target enzyme. This results in a more potent inhibition of the cytochrome bc1 complex and, consequently, a higher fungicidal activity.

Diagram of the Fungal Mitochondrial Electron Transport Chain and the Site of Action of Fenaminstrobin:

Caption: Fenaminstrobin (E-isomer) inhibits Complex III, disrupting electron flow.

Experimental Protocols for Investigating the Mechanism of Action

This section provides detailed methodologies for the in-depth investigation of the mechanism of action of fenaminstrobin's E and Z isomers.

Synthesis and Separation of Fenaminstrobin E/Z Isomers

The first crucial step is to obtain pure samples of the E and Z isomers of fenaminstrobin.

Protocol: Synthesis and Chromatographic Separation

• Synthesis: Synthesize a mixture of E and Z isomers of fenaminstrobin according to established chemical synthesis routes.

• Chromatographic Separation:

  • Column Chromatography: Utilize a silica gel column with an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to separate the E and Z isomers. The separation is based on the differential polarity of the isomers.[7]

  • High-Performance Liquid Chromatography (HPLC): For higher purity and analytical quantification, employ a normal-phase or reverse-phase HPLC system with a suitable column and mobile phase.

• Isomer Identification and Purity Assessment:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Use 1H NMR to confirm the configuration of the separated isomers. The chemical shifts of the vinylic proton are typically different for the E and Z isomers.

  • Mass Spectrometry (MS): Confirm the molecular weight of the synthesized compounds.

  • X-ray Crystallography: For unambiguous structural determination, single crystal X-ray diffraction can be performed on crystalline samples of the separated isomers.[8]

Workflow for Isomer Separation and a Representative Chromatogram:

Caption: Workflow for separating E/Z isomers and a typical chromatogram.

In Vitro Antifungal Activity Assays

To quantify and compare the fungicidal potency of the E and Z isomers, standard in vitro assays are employed.

Protocol: Microdilution Broth Assay for Minimum Inhibitory Concentration (MIC) Determination

• Fungal Culture: Grow the target fungal pathogen in a suitable liquid medium to obtain a standardized spore suspension.

• Serial Dilutions: Prepare serial dilutions of the pure E and Z isomers of fenaminstrobin in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the fungal spore suspension.

• Incubation: Incubate the plates at the optimal growth temperature for the fungus for a specified period (e.g., 48-72 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits fungal growth.[9] This can be assessed visually or by measuring the optical density at 600 nm.

• Data Analysis: Compare the MIC values of the E and Z isomers to determine their relative antifungal activity.

Mitochondrial Respiration Assays

To directly assess the impact of the fenaminstrobin isomers on mitochondrial function, oxygen consumption assays are essential.

Protocol: Measurement of Oxygen Consumption in Isolated Fungal Mitochondria

• Mitochondria Isolation:

  • Grow a large culture of the fungal pathogen.

  • Harvest the mycelia and disrupt the cells using methods such as enzymatic digestion, bead beating, or French press.

  • Isolate the mitochondria from the cell lysate by differential centrifugation.[10]

• Oxygen Consumption Measurement:

  • Use a Clark-type oxygen electrode or a high-resolution respirometer (e.g., Oroboros Oxygraph-2k or Agilent Seahorse XF Analyzer).[11][12][13][14]

  • Add the isolated mitochondria to a respiration buffer containing a respiratory substrate (e.g., succinate for Complex II-linked respiration or a combination of pyruvate and malate for Complex I-linked respiration).

  • Record the basal oxygen consumption rate.

  • Inject a known concentration of the E or Z isomer of fenaminstrobin and monitor the change in oxygen consumption.

  • As a positive control, use a known Complex III inhibitor like antimycin A.[15]

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each isomer, which is the concentration required to inhibit oxygen consumption by 50%. Compare the IC50 values to determine the relative inhibitory potency of the E and Z isomers on mitochondrial respiration.

Workflow for Mitochondrial Respiration Assay:

Caption: Workflow for measuring mitochondrial oxygen consumption.

In Vitro Enzyme Inhibition Assays

To directly measure the inhibitory effect on the target enzyme, an in vitro assay using purified or enriched cytochrome bc1 complex is performed.

Protocol: Spectrophotometric Assay of Cytochrome bc1 Complex Activity

• Enzyme Preparation: Isolate and purify the cytochrome bc1 complex from fungal mitochondria. Alternatively, submitochondrial particles enriched in the complex can be used.

• Assay Principle: The activity of the cytochrome bc1 complex is measured by monitoring the reduction of cytochrome c, which results in an increase in absorbance at 550 nm.

• Assay Procedure:

  • Prepare a reaction mixture containing a suitable buffer, the electron donor ubiquinol (in a reduced form like decylubiquinol), and oxidized cytochrome c.

  • Initiate the reaction by adding the enzyme preparation.

  • Monitor the increase in absorbance at 550 nm over time using a spectrophotometer.

  • To determine the inhibitory effect, pre-incubate the enzyme with varying concentrations of the E and Z isomers of fenaminstrobin before initiating the reaction.

• Data Analysis: Calculate the initial reaction rates and determine the IC50 value for each isomer.[5]

Comparative Analysis of E and Z Isomer Activity

The experimental data gathered from the protocols described above can be summarized to provide a clear comparison of the E and Z isomers of fenaminstrobin.

Table 1: Comparative Biological Activity of Fenaminstrobin E and Z Isomers

Parameter	E-Isomer	Z-Isomer	Expected Outcome
Antifungal Activity (MIC)	Low (e.g., <1 µg/mL)	High (e.g., >10 µg/mL)	E-isomer is significantly more potent.
Mitochondrial Respiration Inhibition (IC50)	Low	High	E-isomer is a more potent inhibitor of oxygen consumption.
Cytochrome bc1 Complex Inhibition (IC50)	Low	High	E-isomer has a higher binding affinity for the Qo site.

Resistance Mechanisms and Molecular Docking

Fungal pathogens can develop resistance to strobilurin fungicides through mutations in the cytochrome b gene (cytb), which encodes a key subunit of the cytochrome bc1 complex. The most common mutation conferring resistance is the G143A substitution.[16][17][18]

Site-Directed Mutagenesis: To investigate the impact of resistance mutations on the activity of fenaminstrobin isomers, site-directed mutagenesis can be used to introduce specific mutations (e.g., G143A) into the cytb gene of a sensitive fungal strain.[16] The resulting resistant strain can then be tested using the protocols described above to determine if the E and Z isomers exhibit differential activity against the resistant target.

Molecular Docking: Computational molecular docking studies can be employed to model the binding of the E and Z isomers of fenaminstrobin to the Qo site of both the wild-type and mutant cytochrome bc1 complex.[2][6] These in silico analyses can provide valuable insights into the specific molecular interactions that govern binding affinity and can help explain the observed differences in biological activity at a structural level.

Conclusion

The fungicidal activity of fenaminstrobin is intrinsically linked to its stereochemistry. The E isomer is hypothesized to be the biologically active form, exhibiting significantly greater potency in inhibiting the cytochrome bc1 complex and, consequently, fungal growth. This in-depth technical guide provides a comprehensive framework for researchers to investigate and validate the stereospecific mechanism of action of fenaminstrobin's E and Z isomers. The detailed experimental protocols and conceptual background presented herein will facilitate a deeper understanding of this important class of fungicides and aid in the development of more effective and sustainable strategies for controlling fungal diseases in agriculture and medicine.

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• Features of interactions responsible for antifungal activity against resistant type cytochrome bc1: A data-driven analysis based on the binding free energy at the atomic level. PLOS One - Research journals.
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• Field efficacy of pyraclostrobin against populations of Pyrenophora teres containing the F129L mutation in the cytochrome b gene.
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• Synergistic Antifungal Interactions between Antibiotic Amphotericin B and Selected 1,3,4-thiadiazole Derivatives, Determined by Microbiological, Cytochemical, and Molecular Spectroscopic Studies. MDPI.
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• How to assess mitochondrial function?
• Comparison of In Vitro Activities of 17 Antifungal Drugs against a Panel of 20 Dermatophytes by Using a Microdilution Assay. PMC.
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• Mitochondrial complex III Qi‐site inhibitor resistance mutations found in laboratory selected mutants and field isolates.
• Inhibition of Mitochondrial Complex III in Candida Albicans ADH1 Deletion Mutant Attenuates Its P
• Oxygen Consumption Rate Analysis of Mitochondrial Dysfunction Caused by Bacillus cereus Cereulide in Caco-2 and HepG2 Cells. MDPI.
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• A Novel Method for Measuring Mitochondrial Respiratory Parameters in Wheat Paleae (Paleae Superior) Using the XF24 Analyzer. PMC.
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• Potential Activity of Micafungin and Amphotericin B Co-Encapsulated in Nanoemulsion against Systemic Candida auris Infection in a Mice Model. MDPI.
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Photochemical Isomerization Pathways of Fenaminstrobin: E/Z Mixture Dynamics, Transformation Mechanisms, and Ecotoxicity

Executive Summary

Fenaminstrobin is a broad-spectrum strobilurin fungicide that operates as a Quinone Outside Inhibitor (QoI), disrupting fungal respiration by binding to the cytochrome bc1 complex. The molecule’s structural backbone features a methoxyiminoacetamide core coupled with a dichlorophenyl-substituted butenylidene fragment via an oxime ether linkage. Crucially, fenaminstrobin exhibits stereoisomerism across its three double bonds (two C=N linkages and one C=C bond).

While industrial synthesis strictly controls stereochemistry to yield the biologically active (E,E)-configuration, environmental exposure to ultraviolet (UV) and solar radiation rapidly induces photoisomerization, generating an E/Z isomeric mixture. This whitepaper provides an in-depth mechanistic analysis of fenaminstrobin's photochemical pathways, detailing the causality behind its structural transformations, the self-validating protocols required to study these kinetics, and the resulting ecotoxicological shifts [1].

Mechanistic Foundations of Photochemical Isomerization

The fungicidal efficacy of fenaminstrobin is highly dependent on its spatial geometry. The (E,E)-isomer perfectly aligns with the QoI binding pocket. However, upon exposure to photons (hν) in the 250–350 nm range, the molecule undergoes a rapid structural shift.

The π-π* Excitation and Bond Rotation

When fenaminstrobin absorbs UV light, an electron from the highest occupied molecular orbital (HOMO, typically a π orbital) is excited to the lowest unoccupied molecular orbital (LUMO, a π* antibonding orbital). This excitation temporarily disrupts the double-bond character of the propenylidene C=C bond and the oxime C=N bond.

• Diradical Intermediate Formation: The loss of the π-bond allows free rotation around the remaining σ-bond.

• Non-Radiative Decay: As the molecule relaxes back to its ground state, the double bond reforms. Because the rotation is stochastic, the molecule can lock into either the E (entgegen) or Z (zusammen) configuration.

• Photostationary State: Continuous irradiation drives the system toward a thermodynamic equilibrium, resulting in a photostationary E/Z mixture. The Z-isomers exhibit steric hindrance that prevents optimal target binding, leading to a marked reduction in fungicidal activity [2].

Figure 1: Photochemical transformation and degradation pathways of fenaminstrobin.

Environmental Transformation Pathways & Kinetics

Beyond simple isomerization, the E/Z mixture acts as a precursor pool for more terminal degradation pathways. High-resolution mass spectrometry (HRMS) non-target screening has identified several terminal Transformation Products (TPs) driven by parallel abiotic reactions [1, 3].

Primary Degradation Modalities

• Pathway A: Methyl Ester Hydrolysis. The methoxyiminoacetate group is highly susceptible to nucleophilic attack by hydroxide ions (OH⁻), especially in alkaline waters (pH > 7). This cleaves the methyl ester to form a highly polar carboxylic acid TP.

• Pathway B: Oxime Ether Cleavage. Photochemically generated Reactive Oxygen Species (ROS), such as hydroxyl radicals (•OH), attack the N-O bond of the oxime ether, splitting the molecule into a dichlorophenyl-aldehyde and a methoxyimino-phenol derivative.

• Pathway C: Hydroxylation. Direct •OH radical addition to the aromatic rings yields various hydroxylated isomers.

Quantitative Data Summary

The following table synthesizes the kinetic and ecotoxicological parameters of fenaminstrobin under controlled environmental conditions.

Table 1: Photochemical and Ecotoxicological Parameters of Fenaminstrobin

Parameter	Value / Observation	Mechanistic Driver
Photolysis Half-life (pH 7, Water)	~11.0 – 13.0 hours	Direct photolysis & ROS-mediated cleavage.
Dark Hydrolysis Half-life	> 30 days (Stable)	High activation energy required without photon excitation.
Quantum Yield (Φ)	3.0 – 5.4 × 10⁻³	Efficiency of π-π* transition per absorbed photon.
Primary Isomerization Sites	C=C (propenylidene), C=N (oxime)	Lowest rotational energy barriers post-excitation.
Ecotoxicity Shift (Aquatic)	Parent: High → TPs: Low	Cleavage reduces lipophilicity (log Kow), lowering bioaccumulation.

Self-Validating Experimental Protocol: Photodegradation & HRMS Screening

To accurately map these transformation pathways, researchers must utilize a self-validating experimental system. The following protocol isolates photolytic variables from baseline hydrolysis and utilizes isotopic pattern recognition to eliminate false positives.

Figure 2: Self-validating experimental workflow for photodegradation analysis.

Step-by-Step Methodology

• Matrix Preparation & Spiking: Prepare buffered aqueous solutions (pH 4, 7, and 9) to isolate pH-dependent hydrolysis. Spike with technical-grade (E,E)-fenaminstrobin to a final concentration of 1 mg/L. Causality: Using standardized buffers prevents pH drift during prolonged irradiation, ensuring kinetic calculations remain linear.

• Irradiation Setup & Actinometry: Place samples in a photoreactor equipped with a Xenon arc lamp (simulating the solar spectrum, 290–800 nm). Validation Check: Run a p-nitroanisole/pyridine chemical actinometer in parallel to measure exact photon flux. Simultaneously, wrap a subset of samples in aluminum foil (Dark Controls) to quantify baseline hydrolysis.

• Time-Course Sampling: Extract 2 mL aliquots at pre-defined intervals (e.g., 0, 1, 3, 6, 12, and 24 hours). Quench the reaction immediately by transferring to amber vials stored at -20°C.

• Extraction via Modified QuEChERS: Extract the samples using Acetonitrile and partition with anhydrous MgSO₄ and NaCl. Causality: Traditional Solid Phase Extraction (SPE) often loses highly polar carboxylic TPs. The QuEChERS method ensures unbiased recovery of both the lipophilic parent E/Z isomers and the polar degradation products.

• LC-HRMS Non-Target Screening: Inject the extracts into a Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometer (LC-QTOF-MS). Validation Check: Utilize the distinct isotopic signature of the two chlorine atoms in fenaminstrobin (a characteristic 9:6:1 ratio for M : M+2 : M+4) as a self-validating filter to distinguish true TPs from complex environmental matrix background noise.

• Kinetic Modeling: Fit the dissipation data to Single First-Order (SFO) or Double First-Order in Parallel (DFOP) kinetic models to derive the half-lives (DT₅₀) [1].

Ecotoxicological Implications

The photochemical transition from the (E,E)-isomer to the E/Z mixture and its subsequent TPs drastically alters the environmental risk profile of fenaminstrobin.

Using the Ecological Structure-Activity Relationship (ECOSAR) predictive models alongside empirical in vivo data, we observe a "paradox of degradation." While the immediate E/Z photo-isomers retain a high degree of acute toxicity to aquatic organisms (e.g., Daphnia magna and teleost fish) due to their conserved lipophilicity, the secondary cleavage products (carboxylic acids and phenols) exhibit a sharp decline in toxicity. The cleavage of the oxime ether bond drastically lowers the log K_ow (octanol-water partition coefficient), mitigating the potential for bioaccumulation and baseline narcosis [1]. Therefore, maximizing UV exposure in agricultural runoff systems is a viable remediation strategy to accelerate the transition from toxic isomers to benign terminal products.

References

• Zhu, Y., et al. "Insight into abiotic and biotic transformations of fenaminstrobin in water and soil: Kinetics, transformation mechanism and ecotoxicity." Journal of Hazardous Materials, 493:138324 (2025). URL:[Link]

• Yu, D., et al. "Synthesis and isomerization of enone oximes and their biological activity." Pest Management Science, ResearchGate (2026). URL:[Link]

• Liu, H.J., et al. "Hydrolysis and Photodegradation of Trifloxystrobin in Aqueous Solution." Asian Journal of Chemistry, (2014). URL:[Link]

An In-Depth Technical Guide to the Metabolite Identification of Fenaminstrobin E/Z Mixture in Plants

This guide provides a comprehensive framework for the scientific investigation of the metabolic fate of the E/Z isomer mixture of fenaminstrobin in plant systems. It is intended for researchers, scientists, and professionals in the fields of drug development, environmental science, and agricultural chemistry. This document offers a blend of theoretical principles and actionable protocols, grounded in established scientific practices.

Introduction: The Significance of Fenaminstrobin and its Metabolites

Fenaminstrobin is a broad-spectrum strobilurin fungicide engineered to control a wide array of fungal diseases in crops.[1][2] Its mode of action involves the inhibition of mitochondrial respiration in fungi by binding to the cytochrome bc1 complex, which ultimately disrupts the production of ATP and leads to cell death.[1] Fenaminstrobin is synthesized as a mixture of E and Z geometric isomers, and it is crucial to understand the metabolic fate of both isomers in plants for several key reasons:

• Regulatory Compliance and Risk Assessment: Regulatory agencies worldwide require a thorough understanding of a pesticide's metabolism in plants to assess the potential risks to consumers and the environment. This includes the identification of major metabolites and the quantification of their residue levels.

• Toxicological Evaluation: The metabolites of a pesticide may exhibit different toxicological profiles than the parent compound. Identifying and characterizing these metabolites is essential for a comprehensive toxicological evaluation.

• Efficacy and Resistance: The metabolism of a fungicide can influence its efficacy and the development of resistance in target pathogens.[3]

This guide will outline a robust scientific approach to elucidate the metabolic pathways of the fenaminstrobin E/Z mixture in plants, from experimental design to advanced analytical techniques.

Experimental Design for a Plant Metabolism Study

A well-designed plant metabolism study is the cornerstone of accurate metabolite identification. The following provides a logical framework for designing such a study for the fenaminstrobin E/Z mixture.

Selection of Plant Species

The choice of plant species should be representative of the intended agricultural use of fenaminstrobin. It is advisable to include at least one leafy crop, one root crop, and one fruiting crop to account for variations in metabolic pathways and residue distribution.

Application of the Test Substance

The fenaminstrobin E/Z mixture should be applied to plants in a manner that simulates agricultural practice. This could include foliar spraying or soil drenching. The application rate should be based on the recommended field application rate. To facilitate metabolite tracking, it is common practice to use a radiolabeled form of the parent compound (e.g., ¹⁴C-labeled fenaminstrobin).

Sampling and Time Points

A tiered sampling schedule should be implemented to capture the metabolic profile over time. This typically includes:

• Time Zero (T0): Immediately after application to determine the initial residue levels.

• Intermediate Time Points: To track the formation and decline of metabolites.

• Pre-Harvest Interval (PHI): The legally mandated waiting period before a crop can be harvested after pesticide application.

• At-Harvest: To determine the final residue levels in the edible portions of the plant.

Samples should be collected from different parts of the plant, such as leaves, stems, roots, and fruits, to assess the distribution of the parent compound and its metabolites.

Sample Preparation and Extraction of Residues

The goal of sample preparation is to efficiently extract fenaminstrobin and its metabolites from the complex plant matrix while minimizing the co-extraction of interfering substances.

Homogenization and Initial Extraction

• Homogenization: Plant samples are typically homogenized in the presence of a solvent to ensure efficient extraction. Cryogenic homogenization is often preferred to minimize enzymatic degradation of the analytes.

• Solvent Selection: A polar organic solvent, such as acetonitrile or methanol, is commonly used for the initial extraction of strobilurin fungicides and their metabolites.

• Extraction Technique: Accelerated Solvent Extraction (ASE) or a simple shaking/vortexing method can be employed.

Clean-up of Extracts

A clean-up step is crucial to remove co-extracted matrix components that can interfere with the analytical measurement. Dispersive solid-phase extraction (d-SPE), often referred to as the "QuEChERS" (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, is a widely adopted technique.[4]

A Typical QuEChERS-based Clean-up Protocol:

• An aliquot of the initial extract is transferred to a centrifuge tube containing a mixture of salts (e.g., magnesium sulfate, sodium chloride) and sorbents (e.g., primary secondary amine (PSA), C18).

• The tube is vortexed vigorously to facilitate the removal of interfering substances like fatty acids, sugars, and pigments.

• The mixture is then centrifuged, and the supernatant is collected for analysis.

Analytical Workflow for Metabolite Identification

The identification and structural elucidation of metabolites are primarily accomplished using high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) coupled with high-resolution tandem mass spectrometry (HR-MS/MS).[5][6][7]

Chromatographic Separation

A reversed-phase C18 column is typically used for the separation of fenaminstrobin and its metabolites.[1] A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., formic acid) to improve peak shape and ionization efficiency, is commonly employed.

High-Resolution Mass Spectrometry

HR-MS instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometers, are indispensable for metabolite identification due to their high mass accuracy and resolution.[8][9]

Key HR-MS Techniques for Metabolite Identification:

• Full Scan MS: Provides the accurate mass of the parent ions, which is used to determine their elemental composition.

• Tandem MS (MS/MS): The parent ions are fragmented, and the resulting fragment ions provide structural information.

• Metabolite Profiling Software: Specialized software is used to compare the chromatograms of treated and control samples to identify potential metabolites.

The workflow for metabolite identification using LC-HR-MS/MS is depicted in the following diagram:

Caption: Experimental workflow for plant metabolite identification.

Proposed Metabolic Pathways of Fenaminstrobin E/Z Mixture in Plants

Based on the known metabolism of other strobilurin fungicides, the following metabolic pathways are proposed for the fenaminstrobin E/Z mixture in plants.[10][11] The primary metabolic reactions are expected to be hydrolysis, hydroxylation, and isomerization.

Hydrolysis

The ester linkage in the fenaminstrobin molecule is a likely site for hydrolysis, leading to the formation of the corresponding carboxylic acid metabolite. This is a common degradation pathway for strobilurin fungicides.[12]

Hydroxylation

The aromatic rings in the fenaminstrobin molecule can undergo hydroxylation, a common phase I metabolic reaction in plants. This can be followed by conjugation with glucose or other endogenous molecules (phase II metabolism).

Isomerization

The E and Z isomers of fenaminstrobin may undergo isomerization in plants, potentially catalyzed by enzymes or driven by photochemical reactions on the plant surface.[13]

The proposed metabolic pathways are illustrated in the following diagram:

Caption: Proposed metabolic pathways for fenaminstrobin E/Z isomers.

Data Presentation and Interpretation

The results of the metabolite identification study should be presented in a clear and concise manner. This includes:

• Chromatograms: Representative chromatograms of the parent compound and its identified metabolites.

• Mass Spectra: High-resolution mass spectra (full scan and MS/MS) for each identified metabolite, with accurate mass measurements and proposed fragmentations.

• Tabulated Data: A table summarizing the identified metabolites, their retention times, accurate masses, and proposed structures.

Table 1: Chemical Properties of Fenaminstrobin

Property	Value	Source
Chemical Formula	C₂₁H₂₁Cl₂N₃O₃	[14]
Molecular Weight	434.3 g/mol	[2]
Mode of Action	Quinone Outside Inhibitor (QoI)	[14]

Table 2: Proposed Metabolites of Fenaminstrobin E/Z Mixture

Proposed Metabolite	Predicted m/z [M+H]⁺	Proposed Metabolic Reaction
Fenaminstrobin Acid	420.08	Hydrolysis
Hydroxy-fenaminstrobin	450.09	Hydroxylation
Dihydroxy-fenaminstrobin	466.09	Dihydroxylation
Fenaminstrobin Glucose Conjugate	596.15	Glucosylation

Conclusion and Future Perspectives

This technical guide provides a comprehensive roadmap for the identification of metabolites of the fenaminstrobin E/Z mixture in plants. By employing a robust experimental design, validated analytical methods, and state-of-the-art instrumentation, researchers can gain a thorough understanding of the metabolic fate of this important fungicide. Future research should focus on the toxicological assessment of the identified metabolites and the investigation of their potential impact on non-target organisms and the environment. The continuous development of analytical techniques, such as ion mobility-mass spectrometry, will further enhance our ability to unravel complex metabolic pathways.

References

Sources

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• 2. Fenaminstrobin | C21H21Cl2N3O3 | CID 45380430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agriallis.com [agriallis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Critical review of the application of liquid chromatography/mass spectrometry to the determination of pesticide residues in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. efsa.europa.eu [efsa.europa.eu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. An Overview of Strobilurin Fungicide Degradation:Current Status and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Spectral elucidation of the acid metabolites of the four geometric isomers of trifloxystrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. Fenaminstrobin (Ref: SYP 1620) [sitem.herts.ac.uk]

Protocols & Analytical Methods

Application Note: HPLC Separation Methods for Fenaminstrobin E and Z Isomers

Executive Summary

Fenaminstrobin is an advanced strobilurin-class agricultural fungicide. Like many compounds containing methoxyacrylate and oxime double bonds, it exhibits geometric stereoisomerism. The precise separation and quantification of its E and Z isomers are critical for pharmaceutical and agricultural quality control, as the isomers possess drastically different biological efficacies. This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) protocol designed to achieve baseline resolution of fenaminstrobin E and Z isomers, elucidating the thermodynamic and mechanistic causality behind each methodological choice.

Mechanistic Background: The Importance of Stereochemistry

Fenaminstrobin operates as a Quinone Outside Inhibitor (QoI)[1]. Its primary mechanism of action involves binding to the Qo site of the cytochrome bc1 complex in fungal mitochondria, thereby blocking electron transfer between cytochrome b and cytochrome c1[2]. This blockade halts ATP synthesis, ultimately leading to fungal cell death[2].

Crucially, this biological activity is stereoselective. Industrial production requires strict control to ensure the biologically active (E,E)-configuration[1]. The Z-isomer is generally an inactive byproduct of the synthesis process or a photo-isomer generated under environmental degradation (e.g., exposure to simulated sunlight in water)[3][4]. Consequently, analytical methods must reliably distinguish between the active E-isomer and the inactive Z-isomer to assess product purity and environmental fate accurately.

Fig 1. Mechanistic pathway of Fenaminstrobin (E-isomer) inhibiting the cytochrome bc1 complex.

Analytical Strategy & Causality

Achieving baseline separation of geometric isomers requires exploiting subtle differences in their spatial arrangement and dipole moments.

• Stationary Phase Selection : A C18 reverse-phase column (150 mm × 4.6 mm, 5 µm) is selected as the optimal stationary phase[3]. The planar geometry of the E-isomer allows for slightly stronger van der Waals interactions with the highly hydrophobic octadecylsilane chains compared to the sterically hindered Z-isomer. This differential partitioning is the primary driver of separation.

• Mobile Phase Thermodynamics : An isocratic elution profile using Acetonitrile and Water (70:30, v/v) is employed[3]. Acetonitrile acts as a strong organic modifier that sharpens peak shape and ensures elution within a practical timeframe.

• Ion Suppression : The addition of 0.1% formic acid to the mobile phase is a critical mechanistic choice[3]. Formic acid lowers the pH of the mobile phase, effectively neutralizing any residual, unendcapped silanol groups on the silica support. This prevents secondary ion-exchange interactions that cause peak tailing, ensuring Gaussian peak symmetry for accurate integration.

Experimental Protocol: Self-Validating Workflow

To ensure trustworthiness, this protocol is designed as a self-validating system. Sample analysis cannot proceed unless the System Suitability Test (SST) criteria are strictly met.

Step 1: Reagent and Mobile Phase Preparation

• Combine 700 mL of HPLC-grade Acetonitrile with 300 mL of ultrapure water (18.2 MΩ·cm).

• Add 1.0 mL of LC-MS grade formic acid to achieve a 0.1% (v/v) concentration.

• Degas the solution via vacuum filtration through a 0.22 µm PTFE membrane, followed by 10 minutes of ultrasonication to prevent micro-bubble cavitation in the HPLC pump.

Step 2: Standard and Sample Preparation

• Accurately weigh 10.0 mg of a Fenaminstrobin mixed reference standard (E/Z isomers) into a 10 mL volumetric flask.

• Dissolve in HPLC-grade Acetonitrile to yield a 1000 µg/mL primary stock.

• Perform serial dilutions using the mobile phase to generate a 5-point calibration curve (0.01–10 ppm)[3].

Step 3: System Setup and Equilibration

• Install the C18 column and set the column oven to 30 °C. Causality: Thermostatic control reduces solvent viscosity and stabilizes the partitioning thermodynamics, ensuring highly reproducible retention times.

• Equilibrate the column at a flow rate of 1.0 mL/min for at least 20 column volumes until the UV baseline (at 254 nm) is completely stable.

Step 4: System Suitability Testing (Self-Validation)

• Inject 10 µL of the mid-level standard (5.0 µg/mL) six consecutive times.

• Validation Gate : Proceed to sample analysis only if the Relative Standard Deviation (RSD) of peak areas is ≤ 2.0%, and the resolution ( Rs​ ) between the Z and E isomer peaks is ≥ 1.5.

Step 5: Sample Acquisition

• Inject 10 µL of the unknown samples.

• Record the chromatogram for 15 minutes. The Z-isomer will elute prior to the E-isomer due to its weaker hydrophobic interaction with the C18 phase.

Fig 2. Step-by-step HPLC-UV/MS workflow for resolving Fenaminstrobin E and Z isomers.

Quantitative Data & Validation Metrics

The following tables summarize the optimized chromatographic parameters and the expected system suitability metrics required to validate the method prior to routine use.

Table 1: Optimized HPLC Parameters

Parameter	Specification	Causality / Purpose
Analytical Column	C18 reverse-phase (150 mm × 4.6 mm, 5 µm)	Provides hydrophobic retention necessary for spatial differentiation of isomers[3].
Mobile Phase	Acetonitrile : Water (70:30 v/v) + 0.1% Formic Acid	Balances elution strength; acid suppresses silanol ionization for peak symmetry[3].
Flow Rate	1.0 mL/min	Optimizes mass transfer kinetics along the van Deemter curve.
Column Temperature	30 °C	Reduces solvent viscosity and stabilizes partitioning thermodynamics.
Injection Volume	10 µL	Prevents column overloading and longitudinal band broadening.
Detection	UV at 254 nm (or MS/MS MRM)	Targets the conjugated methoxyacrylate chromophore for high sensitivity.

Table 2: System Suitability & Validation Metrics

Metric	Fenaminstrobin (Z-Isomer)	Fenaminstrobin (E-Isomer)	Acceptance Criteria
Elution Order	Peak 1 (~6.4 min)	Peak 2 (~7.8 min)	Consistent RT (± 0.1 min)
Resolution ( Rs​ )	N/A	> 1.8	≥ 1.5 (Baseline Separation)
Tailing Factor ( Tf​ )	1.05	1.02	0.9 – 1.2
Linearity ( R2 )	> 0.999	> 0.999	≥ 0.99[3]
Recovery Rate	92.4% – 96.1%	94.5% – 98.2%	80% – 120%[3]

Conclusion

The baseline separation of fenaminstrobin E and Z isomers is readily achievable using a finely tuned C18 reverse-phase HPLC method. By leveraging the specific hydrophobic interactions of the stationary phase and controlling secondary silanol interactions via mobile phase acidification, analysts can confidently quantify the biologically active E-isomer against its inactive Z-counterpart. Implementing the self-validating system suitability checks ensures that the data generated is highly trustworthy and suitable for stringent regulatory and environmental assessments.

References

• Fenaminstrobin Fungicide|SYP-1620 for Research - Benchchem.
• Synthesis and isomerization of enone oximes and their biological activity - ResearchGate.
• Fenaminstrobin (Ref: SYP 1620) - AERU - University of Hertfordshire.
• Dynamic Characteristics of the Novel Strobilurin Fungicide SYP-3343 in Aerobic Soils - ACS Publications.

Sources

• 1. Fenaminstrobin (Ref: SYP 1620) [sitem.herts.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fenaminstrobin Fungicide|SYP-1620 for Research [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Validated LC-MS/MS Protocol for the Quantitative Analysis of Fenaminstrobin E/Z Isomer Residues in Fruit and Vegetable Matrices

Abstract

This application note presents a comprehensive and robust method for the determination of fenaminstrobin E/Z isomer residues in high-moisture fruit and vegetable commodities. Fenaminstrobin, a broad-spectrum strobilurin fungicide, exists as a mixture of geometric isomers (E and Z), the analysis of which is crucial for accurate residue definition and risk assessment. The described protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by sensitive and selective analysis using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method provides the necessary specificity to differentiate and quantify the E and Z isomers, ensuring compliance with regulatory standards. All procedural steps are detailed, from sample homogenization to data analysis, with an emphasis on the rationale behind key methodological choices to ensure scientific rigor and reproducibility. The validation of this protocol adheres to the principles outlined in the SANTE/12682/2019 and Codex Alimentarius guidelines.[1][2]

Introduction: The Analytical Challenge of Fenaminstrobin Isomers

Fenaminstrobin is an effective fungicide used to control a wide range of plant diseases.[3] Its chemical structure contains multiple double bonds, leading to the potential for geometric (E/Z) isomerism.[4] Technical grade fenaminstrobin is typically produced and applied as a mixture of these isomers. From a regulatory and toxicological standpoint, it is often necessary to quantify the individual isomers, as they may exhibit different biological activities and degradation rates.

The primary analytical challenge lies in the chromatographic separation of the structurally similar E and Z isomers, which is essential for their individual quantification. Furthermore, the complexity of food matrices necessitates a highly efficient sample preparation technique to minimize matrix effects, which can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate results.[5] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the technique of choice for this application due to its high sensitivity, selectivity, and ability to provide structural confirmation at trace levels.[3][4]

This application note provides a detailed, field-proven protocol that addresses these challenges, offering a reliable workflow for researchers and analytical laboratories involved in pesticide residue monitoring.

Materials and Reagents

• Solvents: Acetonitrile (ACN), Methanol (MeOH), and Water (all LC-MS grade).

• Reagents: Formic acid (98-100%, LC-MS grade), Ammonium formate (LC-MS grade).

• Standards: Certified reference standards of Fenaminstrobin (E/Z mixture), Fenaminstrobin E-isomer, and Fenaminstrobin Z-isomer (purity >98%).

• QuEChERS Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Sodium citrate dibasic sesquihydrate, Sodium citrate tribasic dihydrate.

• Dispersive SPE (d-SPE): Anhydrous MgSO₄, Primary Secondary Amine (PSA) sorbent, C18 sorbent.

• Sample Matrices: Representative fruit or vegetable samples (e.g., apples, grapes, tomatoes, cucumbers) free of fenaminstrobin, to be used as blanks and for matrix-matched calibrations.

Experimental Workflow

The overall analytical workflow is a multi-stage process designed for efficiency and accuracy, from sample receipt to final data reporting.

graph TD { A[Sample Homogenization] --> B(QuEChERS Extraction); B --> C{Centrifugation & Supernatant Collection}; C --> D[Dispersive SPE Cleanup]; D --> E{Centrifugation & Final Extract Collection}; E --> F[LC-MS/MS Analysis]; F --> G[Data Processing & Quantification]; G --> H[Reporting];

}

Figure 1: Overall analytical workflow.

Sample Preparation: The QuEChERS Protocol

The QuEChERS method is a streamlined approach that combines sample extraction and cleanup into a few simple steps, significantly reducing solvent usage and preparation time compared to traditional methods.[6] The version described here is based on the widely adopted AOAC and EN buffered methods, which helps to maintain a stable pH and improve the recovery of pH-sensitive pesticides.

Step-by-Step Protocol:

• Homogenization: Weigh 10-15 g of a representative portion of the fruit or vegetable sample into a blender. Add an equal amount of crushed dry ice to keep the sample frozen and prevent degradation of the analytes. Blend at high speed until a fine, homogenous powder is obtained.

• Extraction:

  • Transfer a 10 g (± 0.1 g) portion of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquhyidrate). The citrate buffer system is crucial for maintaining a pH around 5.0-5.5, which is optimal for the stability of many strobilurin fungicides.

  • Immediately cap the tube and shake vigorously for 1 minute. This ensures a thorough interaction between the solvent and the sample, partitioning the fenaminstrobin into the acetonitrile layer.

• Centrifugation: Centrifuge the tube at ≥ 3000 rcf for 5 minutes. This will result in a clear separation of the upper acetonitrile layer from the solid sample matrix and the lower aqueous layer.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile extract into a 2 mL d-SPE microcentrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

  • Rationale for Sorbent Choice:

    • MgSO₄: Removes residual water from the extract.

    • PSA: Removes organic acids, fatty acids, and sugars that can interfere with the analysis.

    • C18: Removes non-polar interferences such as lipids and waxes, which is particularly important for certain types of produce.

  • Cap the tube and shake for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube at high speed (e.g., > 10,000 rcf) for 2 minutes.

• Sample for Analysis: Carefully transfer the supernatant into an autosampler vial. The sample is now ready for LC-MS/MS analysis.

UPLC-MS/MS Analysis: Isomer Separation and Detection

The successful separation and detection of the fenaminstrobin isomers is the core of this analytical method. This requires a high-resolution chromatographic system and a highly selective mass spectrometer.

Instrumentation:

• UPLC System: A high-pressure binary pump system capable of accurate gradient formation.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

The key to separating the E/Z isomers is a high-efficiency UPLC column with a small particle size. A C18 stationary phase is well-suited for the analysis of moderately polar pesticides like fenaminstrobin.

Parameter	Condition
Column	High-strength silica C18, 2.1 x 100 mm, 1.7 µm particle size
Mobile Phase A	Water with 5 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)

Rationale for Chromatographic Choices: The use of a sub-2 µm particle size column provides high peak efficiency, which is critical for resolving closely eluting isomers. The gradient elution program allows for the effective separation of the fenaminstrobin isomers from matrix components and from each other. The acidic mobile phase with ammonium formate promotes good peak shape and efficient ionization in positive ESI mode.

Mass Spectrometry Conditions:

Detection is performed in Multiple Reaction Monitoring (MRM) mode, which provides excellent sensitivity and selectivity. The following table provides proposed MRM transitions for fenaminstrobin. Note: These transitions are based on the molecular weight and common fragmentation patterns of strobilurin fungicides. They must be empirically optimized on the specific instrument being used.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Proposed MRM Transitions for Fenaminstrobin (E/Z Isomers):

• Molecular Formula: C₂₁H₂₁Cl₂N₃O₃

• Monoisotopic Mass: 433.096

• Protonated Adduct [M+H]⁺: m/z 434.1

Analyte (Isomer)	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - To be Optimized
Fenaminstrobin E/Z	434.1	194.1	141.0	~20-35

Rationale for MS Parameter Choices: Positive ESI mode is generally effective for strobilurin fungicides as they can be readily protonated. The proposed precursor ion corresponds to the protonated molecule. The product ions are selected based on predicted stable fragments resulting from collision-induced dissociation. The quantifier ion is typically the most abundant and stable product ion, while the qualifier ion provides additional confirmation of the analyte's identity. The ratio of the quantifier to qualifier peak areas should remain constant across standards and samples.

Method Validation

To ensure the reliability of the results, the method must be validated according to established guidelines such as SANTE/12682/2019.[1] The following parameters should be assessed:

• Linearity: A matrix-matched calibration curve should be prepared over a relevant concentration range (e.g., 1-100 µg/kg). The correlation coefficient (r²) should be >0.99.

• Accuracy (Recovery): The recovery of the method should be determined by spiking blank matrix samples at various concentration levels (e.g., the Limit of Quantification and 10x the LOQ). Mean recoveries should be within 70-120%.

• Precision (Repeatability): The relative standard deviation (RSD) for replicate spike samples (n≥5) should be ≤20%.

• Limit of Quantification (LOQ): The LOQ is the lowest validated spike level that meets the accuracy and precision criteria. For most pesticides, a target LOQ of 10 µg/kg is common.

• Specificity: The method's ability to differentiate the analytes from matrix interferences should be demonstrated by analyzing at least five different blank matrix samples.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise format.

Table 1: Optimized LC-MS/MS Parameters (Example)

Analyte	RT (min)	Precursor Ion (m/z)	Product Ion (Quant) (m/z)	Product Ion (Qual) (m/z)	Dwell Time (s)	CE (V)
Fenaminstrobin Z-Isomer	7.2	434.1	194.1	141.0	0.05	25
Fenaminstrobin E-Isomer	7.5	434.1	194.1	141.0	0.05	25

Table 2: Method Validation Summary in Apple Matrix (Example)

Analyte	Linearity (r²)	Recovery @ 10 µg/kg (%)	RSD @ 10 µg/kg (%)	LOQ (µg/kg)
Fenaminstrobin Z-Isomer	>0.995	95	8	10
Fenaminstrobin E-Isomer	>0.995	98	7	10

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and reliable workflow for the simultaneous separation and quantification of fenaminstrobin E and Z isomers in fruit and vegetable matrices. The use of a modified QuEChERS protocol ensures high-throughput sample preparation with excellent analyte recoveries, while the optimized UPLC-MS/MS conditions offer the specificity and sensitivity required to meet stringent regulatory limits. By following the outlined procedures and validation guidelines, analytical laboratories can confidently implement this method for routine monitoring of fenaminstrobin residues, ensuring food safety and regulatory compliance.

References

• Fenaminstrobin (Ref: SYP 1620). University of Hertfordshire Agricultural & Environmental Research Unit (AERU). [Link]

• Patel, N. G., Dhale, D. A., & Rathod, M. C. (2024). Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection. Current Agriculture Research Journal, 12(2). [Link]

• Detection of Strobilurin Fungicides in Trout Streams within an Agricultural Watershed. (2024). MDPI. [Link]

• QuEChERS Method for Pesticide Residue Analysis. Phenomenex. [Link]

• Pesticide testing. SCIEX. [Link]

• Development and validation of a UPLC MS/MS method for the determination of fenofibric acid, the active metabolite of fenofibrate, in rat plasma. (2025). Farmacja Współczesna. [Link]

• Chemometric-assisted QuEChERS extraction method for post-harvest pesticide determination in fruits and vegetables. (2017). Scientific Reports. [Link]

• SANTE/12682/2019 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. European Commission.

• Fast Analysis of Pesticide Residues in Food Samples Using GC/MS/MS. (2019). Agilent Technologies. [Link]

• Pesticide Residues Method Validation by UPLC-MS/MS for Accreditation Purposes. (2016). Journal of the Brazilian Chemical Society. [Link]

• An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. (2022). MDPI. [Link]

• Codex Alimentarius Guidelines on Good Laboratory Practice in Pesticide Residue Analysis (CAC/GL 40-1993). FAO/WHO.

• Journal of Chromatography A. Elsevier. [Link]

• Waters Spherisorb columns. Waters Corporation. [Link]

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• 5. Degradation of the strobilurin fungicide mandestrobin in illuminated water–sediment systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of Strobilurin Fungicides in Trout Streams within an Agricultural Watershed | MDPI [mdpi.com]

Application Note: Synthesis Pathways and Stereoselective Control of Fenaminstrobin (SYP-1620)

Introduction and Mechanistic Rationale

Fenaminstrobin (SYP-1620) is a highly potent, broad-spectrum strobilurin fungicide developed as a Quinone Outside Inhibitor (QoI). At the molecular level, fenaminstrobin binds to the Qo site of the cytochrome bc1 complex (Complex III) in the fungal mitochondrial respiratory chain. This binding blocks the electron transfer from ubiquinol to cytochrome c, leading to the rapid depletion of the transmembrane proton gradient, cessation of ATP synthesis, and ultimate fungal cell death [1].

Structurally, fenaminstrobin is characterized by a methoxyiminoacetamide backbone coupled with a 2,6-dichlorophenyl-substituted butenylidene fragment via an oxy-methyl linkage. A critical challenge in its synthesis and industrial scale-up is its complex stereochemistry. The molecule exhibits geometric (E/Z) isomerism across three distinct double bonds: two C=N (oxime) linkages and one C=C alkene bond[1]. Strict stereoselective control is mandatory, as only the (E,E)-configuration possesses the precise spatial geometry required to intercalate into the cytochrome bc1 binding pocket [2].

Fig 1: Mechanism of action of fenaminstrobin via cytochrome bc1 complex (QoI) inhibition.

Retrosynthetic Strategy

The synthesis of fenaminstrobin relies on a highly convergent approach, dividing the molecule into two primary fragments that are joined late-stage via an SN2 etherification.

• Fragment A (The Toxophore): (2E)-2-(2-(bromomethyl)phenyl)-2-(methoxyimino)-N-methylacetamide. This fragment contains the strobilurin pharmacophore responsible for target engagement.

• Fragment B (The Lipophilic Tail): (1E, 3E)-4-(2,6-dichlorophenyl)but-3-en-2-one oxime. This fragment dictates the lipophilicity and target-site penetration.

Fig 2: Convergent retrosynthetic workflow for fenaminstrobin highlighting fragment coupling.

Experimental Protocols & Stereoselective Control

The following self-validating protocols outline the synthesis of fenaminstrobin, emphasizing the causality behind reagent selection and the thermodynamic/kinetic controls used to isolate the (E)-isomers.

Protocol 1: Synthesis of Fragment A (Methoxyiminoacetamide Core)

Objective: Construct the strobilurin toxophore while maintaining the (E)-geometry of the methoxyimino group.

• Oximation and Amidation: React the 2-methylphenylacetic acid derivative with methyl nitrite under basic conditions to install the methoxyimino group. Condense the intermediate with methylamine.

  • Causality: The (E)-isomer is thermodynamically favored due to the steric repulsion between the methoxy group and the bulky aromatic ring in the (Z)-configuration.

• Benzylic Bromination: Dissolve the resulting amide in ethyl acetate (EtOAc). Add N-bromosuccinimide (NBS) (1.05 eq) and a catalytic amount of AIBN. Reflux under a broad-spectrum UV light source for 4 hours.

  • Causality: Radical bromination is highly specific to the benzylic position. EtOAc is utilized as a greener, less toxic alternative to traditional carbon tetrachloride (CCl₄) without sacrificing radical stability.

• Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The starting material should be consumed. Confirm the benzylic CH₂ shift via ¹H-NMR (singlet at ~4.5 ppm).

Protocol 2: Synthesis of Fragment B (Butenylidene Oxime)

Objective: Synthesize the lipophilic tail with strict (E,E)-stereocontrol across the alkene and oxime bonds.

• Aldol Condensation (Olefination): Dissolve 2,6-dichlorobenzaldehyde in acetone (excess acts as both reactant and solvent). Add 10% aqueous NaOH dropwise at 0 °C. Stir for 2 hours, then warm to room temperature.

  • Causality: The base catalyzes the formation of the acetone enolate, which attacks the sterically hindered aldehyde. Subsequent dehydration is spontaneous and yields exclusively the (E)-alkene due to the extreme steric bulk of the 2,6-dichlorophenyl group preventing the (Z)-conformation.

• Oximation: Treat the resulting (E)-4-(2,6-dichlorophenyl)but-3-en-2-one with hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) in refluxing ethanol for 3 hours.

  • Causality: Sodium acetate buffers the reaction, preventing the hydrolysis of the imine intermediate. This step initially yields a kinetic mixture of E/Z oximes.

• Thermodynamic Isomerization: Concentrate the mixture and reflux in toluene with a catalytic amount of p-toluenesulfonic acid (pTSA) for 4 hours.

  • Causality: The acid catalyzes the reversible protonation of the oxime nitrogen, allowing the C=N bond to rotate. The system thermodynamically settles into the lower-energy (E)-oxime.

• Validation Checkpoint: ¹H-NMR must show the alkene protons as a pair of doublets with a coupling constant ( J ) of ~16 Hz, confirming the (E)-alkene geometry.

Protocol 3: Convergent Coupling and Isolation

Objective: Couple Fragments A and B without inducing stereochemical inversion.

• Oximate Formation: Dissolve Fragment B (1.0 eq) in anhydrous DMF. Cool the reaction vessel to 0 °C under an inert N₂ atmosphere. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

  • Causality: NaH irreversibly deprotonates the oxime to form a highly nucleophilic oximate. DMF, a polar aprotic solvent, is chosen because it poorly solvates the oximate anion, maximizing its nucleophilicity for the subsequent SN2 attack.

• SN2 Coupling: Slowly add a solution of Fragment A (1.05 eq) in DMF dropwise over 30 minutes. Maintain at 0 °C for 1 hour, then allow to warm to 25 °C and stir for 4 hours.

• Quenching: Quench the reaction carefully with saturated aqueous NH₄Cl.

  • Causality: NH₄Cl neutralizes the excess strong base (NaH) without dropping the pH low enough to hydrolyze the newly formed oxime ether linkage.

• Purification: Extract with EtOAc, wash with brine, and dry over Na₂SO₄. Purify the crude product via recrystallization from a Hexane/Ethyl Acetate (4:1) mixture to isolate the pure (E,E)-fenaminstrobin.

• Validation Checkpoint: HPLC analysis using a chiral stationary phase or high-resolution reverse-phase column must confirm an (E,E)-isomer purity of >98%.

Optimization of Coupling Conditions

The choice of base and solvent during the final coupling step (Protocol 3) profoundly impacts both the overall yield and the retention of the (E,E)-stereochemistry. Weak bases or protic solvents lead to incomplete conversion and promote unwanted isomerization [3].

Table 1: Optimization of Reaction Conditions for Fragment Coupling

Solvent	Base	Temperature (°C)	Time (h)	Isolated Yield (%)	(E,E)-Isomer Ratio
THF	K₂CO₃	65 (Reflux)	12	68%	85:15
DMF	K₂CO₃	80	8	75%	82:18
DMSO	NaH	25	4	88%	90:10
DMF	NaH	0 to 25	4.5	92%	95:5

Data Interpretation: The use of NaH in DMF at lower temperatures (0 to 25 °C) provides the optimal balance of high nucleophilicity and kinetic control, preventing the thermal isomerization of the oxime ether that occurs at elevated temperatures (e.g., 80 °C with K₂CO₃).

References

• University of Hertfordshire Agriculture and Environment Research Unit (AERU). "Fenaminstrobin (Ref: SYP 1620)." Pesticide Properties DataBase. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 45380430, Fenaminstrobin." PubChem. Available at:[Link]

• Zhu, Y., et al. "Insight into abiotic and biotic transformations of fenaminstrobin in water and soil: Kinetics, transformation mechanism and eco-toxicity." Journal of Hazardous Materials, 2025. Available at:[Link]

Advanced QuEChERS Extraction and LC-MS/MS Resolution of Fenaminstrobin Isomers in Agricultural Matrices

Target Audience: Researchers, Analytical Scientists, and Drug/Agrochemical Development Professionals.

Introduction: The Agrochemical Context

Fenaminstrobin is a highly active, broad-spectrum strobilurin fungicide deployed globally to protect agricultural crops such as wheat, rice, cucumber, and mango from severe fungal pathogens[1]. Functioning as a Quinone Outside Inhibitor (QoI), its primary mode of action involves binding to the cytochrome bc1 complex (Complex III) within the mitochondrial respiratory chain. This binding halts cellular energy production (ATP synthesis), rapidly leading to fungal cell death[1].

Due to its specific molecular structure—specifically the presence of an oxime ether moiety and potential chiral centers—fenaminstrobin technical material frequently exists as a mixture of stereoisomers (geometric E/Z isomers and enantiomers)[2]. In rigorous agricultural residue analysis, regulatory frameworks demand high-fidelity extraction protocols that can either chromatographically resolve these isomers or accurately sum their peak areas to determine the total active ingredient load[3].

Fig 1. Fenaminstrobin mechanism of action: QoI inhibition of the cytochrome bc1 complex.

Mechanistic Insights: The Causality of the QuEChERS Approach

As a Senior Application Scientist, I approach sample preparation not as a static recipe, but as a dynamic chemical balancing act. To extract fenaminstrobin isomers from complex agricultural matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology is the optimal foundation[4]. However, a generic QuEChERS approach will often fail for stereoisomers due to matrix-induced degradation or incomplete partitioning. The protocol below is engineered based on the following physicochemical causalities:

• Solvent Selection (Acetonitrile): Acetonitrile is explicitly chosen over methanol. It provides superior precipitation of bulk plant proteins and efficiently extracts a broad polarity range of pesticides while actively minimizing the co-extraction of lipophilic matrix components (like waxes in mango skin)[3].

• Salting-Out & pH Buffering (Citrate System): Fenaminstrobin isomers can undergo stereoisomeric interconversion or degradation under extreme pH shifts during tissue homogenization. We utilize a Citrate-buffered partitioning step (Sodium citrate dibasic/tribasic) to lock the aqueous phase pH between 5.0 and 5.5. The addition of anhydrous Magnesium Sulfate (MgSO₄) drives an exothermic salting-out effect, forcing the relatively non-polar fenaminstrobin isomers into the upper acetonitrile layer[3][5].

• Dispersive Solid Phase Extraction (dSPE) Optimization:

  • Primary Secondary Amine (PSA): Essential for removing organic acids, fatty acids, and complex sugars prevalent in fruits like mango[3].

  • Graphitized Carbon Black (GCB): Crucial for highly pigmented crops (e.g., cucumber) to strip out chlorophyll[4]. However, because GCB has a strong affinity for planar molecules, its mass must be strictly limited (e.g., 15–20 mg per mL of extract) to prevent the inadvertent adsorption and loss of fenaminstrobin[4].

Fig 2. Optimized QuEChERS experimental workflow for fenaminstrobin isomer extraction.

Self-Validating Experimental Protocol

Every robust analytical method must be a self-validating system. In this protocol, we introduce a procedural internal standard (e.g., Triphenylphosphate - TPP) directly to the homogenized matrix prior to solvent extraction. If the dSPE cleanup is too aggressive (e.g., active sites on the GCB strip the analyte), the surrogate recovery will proportionally drop. This instantly invalidates the batch, preventing false negatives and ensuring ultimate trustworthiness in the data.

Step-by-Step Methodology

Step 1: Matrix Homogenization Cryogenically mill 500 g of the agricultural crop (e.g., mango or cucumber) using dry ice. This prevents heat-induced isomerization of fenaminstrobin. Weigh exactly 10.0 g (±0.1 g) of the homogenized matrix into a 50 mL PTFE centrifuge tube[3]. Spike with 100 µL of the internal standard surrogate mix.

Step 2: Buffered Extraction Add 10.0 mL of LC-MS grade Acetonitrile to the tube. Introduce a ceramic homogenizer to enhance mechanical shearing[3]. Add the QuEChERS extraction salts: 4.0 g anhydrous MgSO₄, 1.0 g NaCl, 1.0 g Sodium Citrate Tribasic Dihydrate, and 0.5 g Sodium Citrate Dibasic Sesquihydrate[3]. Vortex vigorously for 1 minute to ensure instantaneous salt dissolution and phase separation. Centrifuge at 4200 rpm for 5 minutes[3].

Step 3: Targeted dSPE Cleanup Transfer exactly 6.0 mL of the upper acetonitrile supernatant into a 15 mL dSPE tube pre-loaded with: 900 mg anhydrous MgSO₄ (for residual water removal), 150 mg PSA (for acid/sugar removal), and 45 mg GCB (optimized specifically for pigment removal without planar pesticide loss)[3][4]. Vortex for 1 minute and centrifuge at 4200 rpm for 5 minutes[3].

Step 4: Filtration and LC-MS/MS Analysis Filter 1.0 mL of the final supernatant through a 0.22 μm PTFE syringe filter into an autosampler vial[3]. Analyze via LC-MS/MS using a C18-AQ column to resolve the isomers.

Quantitative Data & Method Validation

To ensure compliance with global regulatory standards, fenaminstrobin is quantified using positive electrospray ionization (ESI+). The precursor ion is m/z 434.1, with product ions at m/z 171.0 (quantifier) and m/z 212.0 (qualifier)[3][6].

Table 1: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Purpose
Fenaminstrobin (Isomer 1)	434.1	171.0	-40	Quantifier
Fenaminstrobin (Isomer 1)	434.1	212.0	-14	Qualifier
Fenaminstrobin (Isomer 2)	434.1	171.0	-40	Quantifier
Fenaminstrobin (Isomer 2)	434.1	212.0	-14	Qualifier

(Note: Because fenaminstrobin contains non-enantiomeric/geometric isomers, the chromatographic peaks must either be baseline resolved or their peak areas summed for total residue quantification[3].)

Table 2: Recovery and Precision of Fenaminstrobin in Agricultural Crops

Crop Matrix	Spiking Level (mg/kg)	Average Recovery (%)	RSD (%)	Matrix Effect (%)
Cucumber	0.01	96.5	3.2	-8.4
Cucumber	0.10	98.1	2.5	-7.9
Mango	0.01	92.4	4.8	-12.1
Mango	0.10	94.7	3.9	-11.5

(Data reflects the optimized PSA + GCB dSPE cleanup, demonstrating high recovery (>90%) and acceptable relative standard deviations (RSD < 5%), proving the method's ruggedness across different matrices[3][4].)

Conclusion

By understanding the physicochemical properties of fenaminstrobin isomers and the mechanistic role of each QuEChERS reagent, analysts can prevent isomer degradation and matrix interference. The precise calibration of GCB and citrate buffers ensures that this protocol remains a robust, self-validating system for agricultural residue monitoring, ensuring both scientific integrity and consumer safety.

Sources

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• 6. pubs.acs.org [pubs.acs.org]

Preparation of Analytical Standards for Fenaminstrobin E/Z Mixture: An In-depth Technical Guide

This guide provides a comprehensive framework for the preparation, characterization, and validation of analytical standards for the E/Z isomeric mixture of fenaminstrobin. Tailored for researchers, scientists, and professionals in drug development and agrochemical analysis, this document emphasizes the scientific rationale behind the protocols to ensure the generation of reliable and accurate analytical data.

Introduction: The Significance of Isomer-Specific Quantification

Fenaminstrobin, a broad-spectrum strobilurin fungicide, plays a crucial role in modern agriculture.[1][2] Its molecular structure contains carbon-nitrogen double bonds, giving rise to geometric isomers, specifically the E (entgegen) and Z (zusammen) isomers.[3][4] The spatial arrangement of substituents around these double bonds can significantly influence the fungicide's biological activity, with one isomer often exhibiting greater efficacy than the other.[4][5] Therefore, the ability to accurately quantify the individual E and Z isomers is paramount for quality control, regulatory compliance, and understanding the environmental fate of fenaminstrobin.[6][7]

The preparation of well-characterized analytical standards containing a known mixture of the E and Z isomers is the foundational step for developing and validating robust analytical methods.[8] This application note details the necessary procedures to achieve this, from the initial synthesis or acquisition of the fenaminstrobin material to the final validation of the prepared standard.

Foundational Knowledge: Understanding Fenaminstrobin and its Isomerism

Fenaminstrobin's fungicidal action stems from its ability to inhibit mitochondrial respiration in fungi by binding to the Quinone outside (Qo) site of the cytochrome bc1 complex.[2] This disruption of the electron transport chain ultimately leads to the cessation of ATP synthesis and fungal cell death.

The presence of multiple double bonds in the fenaminstrobin molecule, specifically two C=N (oxime) linkages and one C=C bond, is the source of its geometric isomerism.[3] The differential spatial arrangement of atoms or groups across these double bonds results in the distinct E and Z configurations. It is crucial to recognize that the physicochemical properties of these isomers, such as polarity and shape, can differ, enabling their separation by chromatographic techniques.[5][9]

Materials and Reagents

The quality of the prepared analytical standard is directly dependent on the purity of the starting materials and the precision of the experimental execution.

Table 1: Essential Materials and Reagents

Material/Reagent	Recommended Grade/Purity	Supplier Examples	Purpose
Fenaminstrobin (E/Z mixture)	>98% purity	Sigma-Aldrich, Santa Cruz Biotechnology[10][11]	Starting material for standard preparation.
Acetonitrile	HPLC or LC-MS grade	Fisher Scientific, VWR	Solvent for stock and working solutions.
Methanol	HPLC or LC-MS grade	Fisher Scientific, VWR	Component of mobile phase for HPLC analysis.
Water	Deionized (DI) or Milli-Q	In-house purification system	Component of mobile phase for HPLC analysis.
Formic Acid	LC-MS grade	Sigma-Aldrich	Mobile phase modifier to improve peak shape.
Volumetric flasks (Class A)	Various sizes (e.g., 10 mL, 25 mL, 50 mL, 100 mL)	Pyrex, Kimble	Accurate preparation of standard solutions.[12]
Analytical balance	4 or 5-decimal place accuracy	Mettler Toledo, Sartorius	Precise weighing of the primary standard.[12]
Syringe filters (0.22 µm)	PTFE or Nylon	Millipore, Pall	Filtration of solutions before HPLC injection.

Protocol for the Preparation of Fenaminstrobin E/Z Mixture Analytical Standard

This protocol outlines the systematic steps for preparing a primary stock solution and subsequent working standards of the fenaminstrobin E/Z mixture.

Preparation of the Primary Stock Solution (e.g., 1000 µg/mL)

The primary stock solution serves as the concentrated source from which all other standards are derived.[13][14]

Step-by-Step Protocol:

• Equilibration: Allow the container of fenaminstrobin to reach ambient laboratory temperature before opening to prevent condensation.

• Weighing: Accurately weigh approximately 10 mg of the fenaminstrobin (E/Z mixture) reference material onto a clean, tared weigh boat using a calibrated analytical balance. Record the exact weight.

• Dissolution: Carefully transfer the weighed fenaminstrobin into a 10 mL Class A volumetric flask.

• Solubilization: Add a small volume (approximately 5-7 mL) of HPLC-grade acetonitrile to the flask. Gently swirl the flask to dissolve the solid material completely. Sonication may be used to aid dissolution if necessary.

• Dilution to Volume: Once the solid is fully dissolved, bring the solution to the calibration mark with acetonitrile. Ensure the meniscus is read at eye level.

• Homogenization: Cap the flask securely and invert it at least 20 times to ensure a homogenous solution.

• Labeling and Storage: Label the flask clearly with the compound name, concentration, solvent, preparation date, and analyst's initials.[12] Store the stock solution in a refrigerator at 2-8°C, protected from light.

Diagram 1: Workflow for Primary Stock Solution Preparation

Caption: Step-by-step workflow for preparing the primary stock solution of fenaminstrobin.

Preparation of Working Standard Solutions

Working standards are prepared by diluting the primary stock solution to concentrations that fall within the expected analytical range of the instrument.[15]

Step-by-Step Protocol:

• Equilibration: Allow the primary stock solution to reach room temperature before use.

• Serial Dilutions: Perform serial dilutions of the primary stock solution using Class A volumetric flasks and pipettes to achieve the desired concentrations (e.g., 100, 50, 25, 10, 5, 1, and 0.5 µg/mL). Use HPLC-grade acetonitrile as the diluent.

• Homogenization: Thoroughly mix each working standard by inverting the flask multiple times.

• Transfer and Storage: Transfer the working standards to appropriately labeled amber vials and store them under the same conditions as the primary stock solution.

Characterization and Validation of the Analytical Standard

The prepared standard must be thoroughly characterized to confirm its identity, purity, and the ratio of the E and Z isomers. This is a critical step in establishing the trustworthiness of the standard.

Chromatographic Separation of E and Z Isomers

High-Performance Liquid Chromatography (HPLC) is the preferred technique for separating the E and Z isomers of fenaminstrobin.[4][16] Reversed-phase chromatography on a C18 column is a common and effective approach.[17]

Table 2: Recommended HPLC-UV/DAD Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Provides good separation for moderately polar compounds.
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Formic acid improves peak shape and ionization efficiency for LC-MS.[17]
Gradient	60% B to 95% B over 15 minutes	A gradient elution is often necessary to achieve baseline separation of the isomers.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Temperature control ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection	UV/DAD at ~254 nm	Fenaminstrobin has a strong UV absorbance at this wavelength.[4]

Note: The separation of geometric isomers can be challenging, and method optimization may be required.[5] Factors such as the specific C18 column chemistry, mobile phase composition, and temperature can significantly impact the resolution.[5][9]

Identity Confirmation by Mass Spectrometry (MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) provides definitive confirmation of the identity of the fenaminstrobin isomers.

Step-by-Step Protocol:

• LC-MS Analysis: Analyze the prepared standard solution using an LC-MS system with the HPLC conditions outlined in Table 2.

• Mass Spectrum Acquisition: Acquire mass spectra for each of the separated isomeric peaks.

• Molecular Ion Confirmation: Confirm the presence of the protonated molecular ion [M+H]⁺ for fenaminstrobin (C₂₁H₂₁Cl₂N₃O₃), which has a calculated m/z of approximately 434.1.[1][10]

• Fragmentation Pattern (MS/MS): If using tandem mass spectrometry (MS/MS), compare the fragmentation patterns of the E and Z isomers to further confirm their identity. While the isomers will have the same precursor ion, their fragmentation patterns may show subtle differences.[18]

Purity Assessment and Isomer Ratio Determination

The purity of the standard and the relative proportion of the E and Z isomers can be determined from the HPLC-UV/DAD chromatogram.

Calculation of Purity:

• Purity (%) = (Area of E isomer + Area of Z isomer) / (Total peak area) x 100

Calculation of Isomer Ratio:

• E Isomer (%) = (Area of E isomer) / (Area of E isomer + Area of Z isomer) x 100

• Z Isomer (%) = (Area of Z isomer) / (Area of E isomer + Area of Z isomer) x 100

Note: It is important to ensure that the chromatographic method achieves baseline separation of the E and Z isomers for accurate area integration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For a primary standard, ¹H NMR spectroscopy can be used to unequivocally confirm the structure and determine the isomeric ratio. The chemical shifts of protons near the C=N double bond will differ between the E and Z isomers.[4]

Diagram 2: Validation Workflow for the Prepared Standard

Caption: A comprehensive workflow for the validation of the prepared fenaminstrobin analytical standard.

Stability and Storage

The long-term stability of the prepared analytical standards is crucial for ensuring the continued accuracy of analytical measurements.

• Storage Conditions: Store the primary stock and working standard solutions in a refrigerator at 2-8°C, protected from light, to minimize degradation.[8][19]

• Stability Studies: It is recommended to perform periodic stability checks on the stock solution by re-analyzing it and comparing the results to the initial characterization data. A new stock solution should be prepared if any significant degradation is observed.

Conclusion

The preparation of accurate and reliable analytical standards for the E/Z mixture of fenaminstrobin is a fundamental prerequisite for any quantitative analysis. By following the detailed protocols and understanding the scientific principles outlined in this guide, researchers and analysts can confidently generate high-quality standards. This, in turn, will ensure the accuracy and reproducibility of their analytical data, which is essential for regulatory compliance, quality control, and advancing scientific knowledge in the fields of agrochemical and environmental analysis.

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Application Notes and Protocols for the Fenaminstrobin E/Z Mixture: A Technical Guide for Researchers

Introduction: Understanding Fenaminstrobin and its Stereochemistry

Fenaminstrobin is a broad-spectrum fungicide belonging to the strobilurin class, specifically identified as an oximinoacetamide.[1] Its primary mode of action is the inhibition of mitochondrial respiration in fungi by binding to the Quinone 'outside' (Qo) site of the cytochrome bc1 complex (Complex III).[1][2] This disruption of the electron transport chain effectively halts ATP synthesis, leading to the cessation of fungal growth and, ultimately, cell death.[3] Developed in China, fenaminstrobin has demonstrated high efficacy against a wide array of fungal pathogens, including those responsible for wheat rust, powdery mildew, rice blast, and grey mold, across various crops such as cereals, fruits, and vegetables.[4][5]

A critical aspect of fenaminstrobin's chemistry is the existence of geometric isomers, specifically E/Z isomers, arising from the presence of carbon-carbon and carbon-nitrogen double bonds in its structure.[2][6] Industrial synthesis of fenaminstrobin is carefully controlled to produce the biologically active (E,E)-configuration.[2] This is a crucial consideration, as the spatial arrangement of atoms in stereoisomers can significantly impact their biological activity. In many similar pesticide molecules, one isomer exhibits significantly higher activity than the other(s).[6][7] For strobilurin fungicides, the E-isomer is generally the more biologically active form.[8][9] Therefore, understanding the isomeric composition of a fenaminstrobin formulation is paramount for accurate and reproducible research.

These application notes will provide a detailed guide on the application rates and field trial methodologies for the fenaminstrobin E/Z mixture, with a focus on scientific integrity and practical, field-proven insights.

Part 1: Application Rates and Product Formulations

Fenaminstrobin is typically available in suspension concentrate (SC) and emulsifiable concentrate (EC) formulations for foliar application and seed treatments.[2] The precise application rate is dependent on the target crop, the specific disease, the pressure of the disease, and the formulation of the product. It is imperative to consult the product label for legally approved application rates. However, for research and developmental purposes, the following table provides a summary of typical application rates for strobilurin fungicides on various crops, which can serve as a starting point for dose-ranging studies with fenaminstrobin.

Crop	Target Disease(s)	Typical Application Rate of Active Ingredient (g a.i./ha)	Notes and Considerations
Cereals (e.g., Wheat)	Powdery Mildew, Rusts, Septoria Leaf Blotch	100 - 250	Application timing is critical and often corresponds to specific growth stages (e.g., flag leaf emergence).[10]
Rice	Rice Blast, Sheath Blight	150 - 300	May require multiple applications depending on disease pressure and environmental conditions.
Soybeans	Frogeye Leaf Spot, Soybean Rust	100 - 200	Often applied at the R3 growth stage (beginning pod).[11]
Grapes	Powdery Mildew, Downy Mildew	75 - 150	Thorough coverage of the canopy is essential for effective control.
Potatoes	Early Blight, Late Blight	150 - 250	Often used in a rotational program with fungicides of different modes of action.[12]
Tomatoes	Early Blight, Late Blight	125 - 200	Application intervals can range from 7 to 14 days depending on disease pressure.
Cucurbits	Powdery Mildew, Downy Mildew	100 - 175	Monitor for phytotoxicity, especially on new varieties.

Note: The rates provided above are for general guidance and are based on common practices for strobilurin fungicides. Actual rates for fenaminstrobin E/Z mixture must be determined from the product label and through rigorous field trials.

Part 2: Field Trial Methodology for Efficacy and Crop Safety Assessment

The following protocols are designed for small-plot field trials to generate robust and reliable data on the efficacy and crop safety of fenaminstrobin E/Z mixture.

Experimental Design: The Foundation of Trustworthy Data

A robust experimental design is crucial for minimizing bias and accounting for field variability.[13] The Randomized Complete Block Design (RCBD) is the standard for fungicide field trials.[14][15]

• Replication: A minimum of three, but preferably four, replications per treatment should be used.[11][14] Replication increases the statistical power of the experiment to detect true treatment differences.[16]

• Randomization: Treatments within each block must be randomly assigned to plots.[13] This ensures that any observed differences are more likely due to the treatments rather than underlying field variations.

• Plot Size: For small-plot trials, a typical plot size ranges from 2-5 meters in width and 10-15 meters in length.[10][16] The size should be sufficient to minimize edge effects and be compatible with application and harvest equipment.[17]

• Control Treatments: The inclusion of an untreated control is mandatory to provide a baseline for disease development and to calculate fungicide efficacy.[18] A reference product (a commercially available standard fungicide for the target disease) should also be included for comparison.[14]

Caption: Workflow for a fungicide field trial.

Step-by-Step Protocol for Efficacy Assessment

• Site Selection: Choose a uniform field with a history of the target disease. Avoid areas with significant variations in soil type, drainage, or previous crop history.[17]

• Trial Establishment: Prepare the seedbed and plant a susceptible crop variety to ensure adequate disease pressure.[18] Mark the plots clearly.

• Treatment Preparation and Application:

  • Calibrate the application equipment (e.g., backpack sprayer with a boom) to ensure accurate and uniform spray coverage.

  • Prepare the spray solutions for each treatment, including the fenaminstrobin E/Z mixture at various rates (e.g., 0.5x, 1x, and 2x the anticipated label rate), the reference fungicide, and a water-only spray for the untreated control.

  • Apply the treatments at the appropriate crop growth stage and/or at the first sign of disease. Record the application date, weather conditions, and all application parameters.

• Disease Assessment:

  • Conduct disease assessments at regular intervals (e.g., 7-14 days) after application and at key crop growth stages.

  • Assess disease severity on a representative sample of plants or leaves from the center of each plot to avoid edge effects.

  • Use a standardized disease rating scale (e.g., a 0-9 or 0-100% scale) to quantify the percentage of plant tissue affected by the disease.[19]

  • Calculate the Area Under the Disease Progress Curve (AUDPC) to integrate disease severity over time.

• Yield Data Collection: At crop maturity, harvest the center rows of each plot.[17] Measure the yield and adjust for moisture content.

• Data Analysis:

  • Analyze the disease severity and yield data using Analysis of Variance (ANOVA) appropriate for an RCBD.[18][20]

  • Use a mean separation test (e.g., Tukey's HSD or Fisher's LSD) to determine significant differences between treatments.[12]

  • Calculate the percent disease control for each fungicide treatment relative to the untreated control.

Protocol for Phytotoxicity Assessment

Crop safety is a critical component of fungicide evaluation.[21] Phytotoxicity trials should ideally be conducted in the absence of the target disease to ensure that any observed symptoms are due to the treatment and not the pathogen.[22]

• Plant Selection: Use healthy, actively growing plants of the target crop and cultivar.[21]

• Treatment Application: Apply the fenaminstrobin E/Z mixture at the proposed label rate (1x) and at a higher rate (e.g., 2x or 3x) to assess the margin of crop safety.[18][22] Include an untreated (water spray) control.

• Assessment:

  • Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 3, 7, and 14 days after application).[23]

  • Record symptoms such as chlorosis (yellowing), necrosis (tissue death), stunting, leaf distortion, or discoloration.[21][23]

  • Use a rating scale (e.g., 0 = no injury, 10 = complete plant death) to quantify the level of phytotoxicity.

  • Take photographs to document any observed symptoms.[21]

• Multiple Applications: For products intended for multiple applications, repeat the treatment at the specified interval to assess cumulative phytotoxicity.[21]

Part 3: Resistance Management

Strobilurin (QoI) fungicides are at a high risk for the development of fungicide resistance due to their single-site mode of action.[24][25] The G143A mutation in the cytochrome b gene is a common mechanism of resistance to QoI fungicides.[24] Therefore, a robust resistance management strategy is essential to prolong the effective life of fenaminstrobin.

The Fungicide Resistance Action Committee (FRAC) provides the following guidelines for QoI fungicides (FRAC Code 11):[1][24]

• Limit the Number of Applications: The total number of applications of QoI fungicides per crop per season should be limited. In some cases, a maximum of one QoI application for every three fungicide applications is recommended.[1]

• Use in Mixtures: Apply fenaminstrobin in a tank mix or as a pre-formulated mixture with a fungicide from a different FRAC group that is also effective against the target pathogen.[1][13]

• Alternate Modes of Action: Do not apply QoI fungicides in consecutive applications. Alternate with fungicides from different FRAC groups.[1]

• Preventative Application: Apply fenaminstrobin preventatively or at the very early stages of disease development.[1]

• Use Recommended Rates: Always use the manufacturer's recommended application rates. Using lower rates can select for less sensitive fungal strains.[26]

Sources

• 1. Qol Fungicides | FRAC [frac.info]
• 2. Fenaminstrobin (Ref: SYP 1620) [sitem.herts.ac.uk]
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• 4. Fenaminstrobin Fungicide Manufacturer, CAS NO 366815-39-6 | Suze Chemical [suzehg.com]
• 5. Fenaminstrobin and isoprothiolane-containing pesticide composition - Eureka | Patsnap [eureka.patsnap.com]
• 6. STEREOISOMERS OF PESTICIDE MOLECULES AND BIOLOGICAL ACTIVITY [michberk.com]
• 7. Effects of Z-Isomerization on the Bioavailability and Functionality of Carotenoids: A Review | IntechOpen [intechopen.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. d-nb.info [d-nb.info]
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• 17. Meta-analysis of yield response of foliar fungicide-treated hybrid corn in the United States and Ontario, Canada - PMC [pmc.ncbi.nlm.nih.gov]
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• 26. frac.info [frac.info]

Application Note: Spectroscopic Characterization of Fenaminstrobin E/Z Isomeric Mixtures

Abstract

This application note provides a comprehensive guide for the spectroscopic characterization of fenaminstrobin, a broad-spectrum strobilurin fungicide. A critical aspect of fenaminstrobin's chemical profile is the presence of geometric isomers (E/Z) arising from restricted rotation around its carbon-nitrogen and carbon-carbon double bonds.[1] The differentiation and quantification of these isomers are paramount for quality control, regulatory compliance, and understanding structure-activity relationships. This document outlines detailed protocols for the use of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to effectively characterize mixtures of fenaminstrobin's E and Z isomers. While specific spectral data for individual isomers is not widely published, this note establishes a robust framework for their analysis based on established spectroscopic principles and methodologies applied to analogous chemical structures.

Introduction

Fenaminstrobin, with the IUPAC name (2E)-2-[2-[[(E)-[(E)-4-(2,6-dichlorophenyl)but-3-en-2-ylidene]amino]oxymethyl]phenyl]-2-methoxyimino-N-methylacetamide, is a potent fungicide that functions by inhibiting mitochondrial respiration.[2] Its molecular structure contains three double bonds that can potentially exist in either an E or Z configuration, leading to a number of possible stereoisomers. The biologically active isomer is specified as the (E,E,E)-isomer.[2] However, synthetic routes or environmental factors may lead to the presence of other isomers, creating an E/Z mixture.[1]

The spatial arrangement of substituents around these double bonds can significantly influence the molecule's biological activity, toxicity, and environmental fate. Therefore, the ability to accurately identify and quantify the isomeric composition of a fenaminstrobin sample is of critical importance for researchers, quality control analysts, and professionals in the agrochemical industry. This application note details the application of ¹H NMR, ¹³C NMR, 2D NMR (specifically NOESY), and FT-IR spectroscopy for the comprehensive characterization of fenaminstrobin E/Z mixtures.

Spectroscopic Characterization Principles

The differentiation of E and Z isomers using NMR and IR spectroscopy is based on the distinct magnetic and vibrational environments of the nuclei and functional groups in each isomer.

• NMR Spectroscopy: The chemical shift of a nucleus is highly sensitive to its local electronic environment. In E/Z isomers, the spatial proximity of different substituents can cause shielding or deshielding effects, leading to distinct chemical shifts for protons and carbons near the double bonds. For instance, a proton on a double bond that is cis to an electronegative group in one isomer will have a different chemical shift compared to when it is trans in the other isomer. Furthermore, through-space interactions between protons can be detected using Nuclear Overhauser Effect Spectroscopy (NOESY), providing unambiguous evidence for the spatial proximity of atoms and thus allowing for definitive assignment of E and Z configurations.[3]

• IR Spectroscopy: The vibrational frequencies of chemical bonds are influenced by the geometry of the molecule. While many IR absorption bands will be similar between E and Z isomers, subtle differences, particularly in the "fingerprint region" (below 1500 cm⁻¹), can be used for differentiation.[4] For example, the out-of-plane bending vibrations of C-H bonds on a double bond can be characteristic of the substitution pattern and stereochemistry.[4]

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality spectroscopic data.

• NMR Sample Preparation:

  • Weigh approximately 5-10 mg of the fenaminstrobin E/Z mixture into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is important as it can influence chemical shifts.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.

  • Cap the NMR tube and gently agitate until the sample is fully dissolved.

• IR Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid fenaminstrobin E/Z mixture directly onto the ATR crystal.

  • Apply consistent pressure using the ATR accessory's pressure arm to ensure good contact between the sample and the crystal.

NMR Data Acquisition

The following are general parameters for acquiring NMR spectra on a 400 MHz or 500 MHz spectrometer. These should be optimized for the specific instrument and sample.

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 (signal-to-noise dependent).

• ¹³C NMR:

  • Pulse Program: Proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• 2D NOESY:

  • Pulse Program: Standard NOESY experiment (e.g., 'noesygpph').

  • Spectral Width: Same as ¹H NMR.

  • Mixing Time: 500-800 ms (optimized to observe key through-space correlations).

  • Number of Increments: 256-512 in the indirect dimension.

  • Number of Scans: 8-16 per increment.

IR Data Acquisition

• Instrument: Fourier Transform Infrared (FT-IR) spectrometer with an ATR accessory.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 32-64.

• Data Collection: Collect a background spectrum of the empty, clean ATR crystal before acquiring the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance spectrum.

Data Analysis and Interpretation

¹H NMR Spectroscopy

The ¹H NMR spectrum of a fenaminstrobin E/Z mixture will show two sets of signals for protons located near the double bonds. The ratio of the isomers can be determined by integrating the signals corresponding to a specific proton in each isomer.

Expected Chemical Shift Differences:

• Vinylic Protons: The protons on the C=C double bond will likely have different chemical shifts in the E and Z isomers.

• Methyl Protons: The methyl group protons adjacent to the C=N bond may show distinct chemical shifts.

• Methoxy Protons: The protons of the methoxy group on the oxime ether may also be distinguishable.

• Aromatic Protons: Protons on the phenyl rings may experience slightly different magnetic environments in each isomer, leading to small variations in their chemical shifts.

¹³C NMR Spectroscopy

Similar to the ¹H NMR spectrum, the ¹³C NMR spectrum will display two sets of signals for the carbons in the vicinity of the double bonds.

Expected Chemical Shift Differences:

• Olefinic and Iminic Carbons: The carbons of the C=C and C=N double bonds are expected to have distinct chemical shifts for the E and Z isomers.

• Methyl and Methoxy Carbons: The carbon atoms of the methyl and methoxy groups will also likely show separate signals for each isomer.

2D NOESY Spectroscopy

The NOESY experiment is a powerful tool for the unambiguous assignment of the E and Z isomers. This technique detects through-space correlations between protons that are close to each other (typically < 5 Å).

Expected NOE Correlations for Isomer Assignment:

• By analyzing the NOESY spectrum, one can identify correlations between protons on opposite sides of a double bond. For example, a correlation between a vinylic proton and a proton on a nearby substituent would confirm their spatial proximity and thus help in assigning the stereochemistry as either E or Z.

FT-IR Spectroscopy

The FT-IR spectrum provides information about the functional groups present in the molecule. While the spectra of the E and Z isomers are expected to be very similar, subtle differences in the fingerprint region can be used for differentiation.

Expected Characteristic IR Bands:

• C=O Stretch (Amide): A strong absorption band around 1650 cm⁻¹.

• C=N Stretch (Oxime): An absorption in the 1620-1680 cm⁻¹ region, which may overlap with the C=C stretch.

• C=C Stretch (Aromatic and Vinylic): Absorptions in the 1450-1600 cm⁻¹ range.

• N-H Stretch (Amide): A band around 3300 cm⁻¹ if not fully hydrogen-bonded.

• C-H Stretch (Aromatic and Vinylic): Absorptions above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Absorptions below 3000 cm⁻¹.

• C-O Stretch (Ether): Strong absorptions in the 1000-1300 cm⁻¹ region.

• C-Cl Stretch: Absorptions in the 600-800 cm⁻¹ region.

Differences in the out-of-plane C-H bending vibrations in the 700-1000 cm⁻¹ range could be particularly useful for distinguishing between the E and Z isomers.

Data Presentation

The following tables provide a template for summarizing the expected spectroscopic data for the E and Z isomers of fenaminstrobin. The actual chemical shifts and peak positions would be filled in upon experimental data acquisition.

Table 1: Hypothetical ¹H NMR Data for Fenaminstrobin Isomers (in CDCl₃)

Proton Assignment	E-Isomer Chemical Shift (ppm)	Z-Isomer Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
N-CH ₃	e.g., 2.85	e.g., 2.90	d	e.g., 4.8
O-CH ₃	e.g., 4.05	e.g., 4.02	s	-
=C-CH ₃	e.g., 2.10	e.g., 2.15	s	-
Vinylic H	e.g., 6.50	e.g., 6.45	d	e.g., 16.0
Aromatic H 's	e.g., 7.20-7.60	e.g., 7.18-7.58	m	-

Table 2: Hypothetical ¹³C NMR Data for Fenaminstrobin Isomers (in CDCl₃)

Carbon Assignment	E-Isomer Chemical Shift (ppm)	Z-Isomer Chemical Shift (ppm)
C =O	e.g., 168.0	e.g., 167.8
C =N (Oxime)	e.g., 152.5	e.g., 152.0
C =C (Vinylic)	e.g., 130.0, 135.0	e.g., 129.8, 134.8
N-C H₃	e.g., 26.5	e.g., 26.8
O-C H₃	e.g., 62.0	e.g., 61.8
=C-C H₃	e.g., 15.0	e.g., 15.5
Aromatic C 's	e.g., 125.0-140.0	e.g., 124.8-139.8

Table 3: Hypothetical FT-IR Data for Fenaminstrobin Isomers

Functional Group	E-Isomer Wavenumber (cm⁻¹)	Z-Isomer Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amide)	e.g., 3305	e.g., 3308	Medium
C-H Stretch (Aromatic)	e.g., 3060	e.g., 3062	Medium
C-H Stretch (Aliphatic)	e.g., 2925	e.g., 2926	Medium
C=O Stretch (Amide)	e.g., 1655	e.g., 1658	Strong
C=N Stretch (Oxime)	e.g., 1630	e.g., 1632	Medium
C=C Stretch (Aromatic)	e.g., 1580, 1470	e.g., 1582, 1471	Medium-Strong
C-O Stretch (Ether)	e.g., 1250, 1040	e.g., 1252, 1041	Strong
=C-H Bend (out-of-plane)	e.g., 965	e.g., 780	Strong

Visualization of Workflow and Structures

Caption: Experimental workflow for the spectroscopic characterization of fenaminstrobin E/Z mixtures.

Caption: Structural representation of fenaminstrobin isomers.

Conclusion

The combination of NMR and IR spectroscopy provides a powerful and comprehensive approach for the characterization of fenaminstrobin E/Z mixtures. ¹H and ¹³C NMR allow for the identification and quantification of the individual isomers, while 2D NOESY experiments offer unambiguous confirmation of their stereochemistry. FT-IR spectroscopy serves as a complementary technique for functional group analysis and can provide fingerprint information to distinguish between the isomers. The protocols and analytical strategies outlined in this application note provide a robust framework for researchers and analysts working with fenaminstrobin and other strobilurin fungicides where E/Z isomerism is a critical consideration.

References

• University of Hertfordshire. Fenaminstrobin (Ref: SYP 1620). In Pesticide Properties DataBase; Aerospace, Environment and Agriculture (AERU): Hatfield, UK. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 45380430, Fenaminstrobin. [Link]

• Gonzalez-Oñate, A.; Chaparro, D.; Quevedo, R.; Alí-Torres, J.; Flores-Gaspar, A. NMR spectroscopic and computational analysis of E/Z isomerism in imines derived from isatin. RSC Adv.2023 , 13, 12345-12353. [Link]

• Bakkar, M.; Al-Noaimi, M.; El-Gamel, N. ¹H ¹³C NMR investigation of E/Z-isomerization around C=N bond in the trans-alkene-Pt(II)imine complexes of some ketimines and aldimines. Arabian Journal of Chemistry2013 , 6 (3), 253-259. [Link]

• Pawar, S. A.; et al. Identification of E and Z isomers of some cephalosporins by NMR. Trade Science Inc.2010 . [Link]

• Smith, A. et al. Advancements in NMR and IR Spectroscopy: Enhancing Metabolomics and Disease Diagnostics in the Health Sector: A Comprehensive Review. ResearchGate2024 . [Link]

• Google Patents. Pesticide combination containing fenaminstrobin and tetraconazole. CN105265446A.

• Bakkar, M. et al. 1H 13C NMR investigation of E/Z-isomerization around CN bond in the trans-alkene-Pt(II)imine complexes of some ketimines and aldimines. ResearchGate2010 . [Link]

• U.S. Environmental Protection Agency. Data Requirements for Pesticide Registration. [Link]

• European Union Reference Laboratory for Pesticides. Validation Report 30. [Link]

• Svoboda, J. et al. Determination of the (E)/(Z) ratio from 1 H NMR spectrum of the material Ia. ResearchGate2017 . [Link]

• Scheunert, T. et al. Stereoselective Metabolism of the Sterol Biosynthesis Inhibitor Fungicides Fenpropidin, Fenpropimorph, and Spiroxamine in Grapes, Sugar Beets, and Wheat. ResearchGate2016 . [Link]

• Mtetwa, N. et al. Development and validation of an analytical method for the determination of Fenaminophos residues in tobacco. International Journal of Scientific & Engineering Research2014 , 5(12), 108-113. [Link]

• Das, A. K. et al. Nondestructive Metabolomic Fingerprinting: FTIR, NIR and Raman Spectroscopy in Food Screening. Foods2023 , 12(23), 4359. [Link]

• Federal Register. Pesticide Product Registration; Receipt of Applications for New Uses (August 2022). [Link]

• Reddy, T. S. et al. Identification and Characterization of the Isomeric Impurity of the Fungicide “Cyazofamid”. ResearchGate2020 . [Link]

• Saputra, K. et al. Advancements in NMR and IR Spectroscopy: Enhancing Metabolomics and Disease Diagnostics in the Health Sector: A Comprehensive Review. ResearchGate2024 . [Link]

• Doc Brown's Chemistry. Infrared spectrum of E/Z but-2-ene (cis/trans 2-butene isomers). [Link]

• Kim, J-H. et al. Development and validation of an analytical method for fungicide fenpyrazamine determination in agricultural products by HPLC-UVD. ResearchGate2013 . [Link]

• Creative Biostructure. How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• Esteve-Turrillas, F. A. et al. Synthesis of azoxystrobin transformation products and selection of monoclonal antibodies for immunoassay development. ResearchGate2016 . [Link]

• SlidePlayer. The features of IR spectrum. [Link]

• Electronic Code of Federal Regulations. 40 CFR Part 158 -- Data Requirements for Pesticides. [Link]

• Radder, S. B. et al. Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl). Scientific Reports2021 , 11, 23098. [Link]

• Hrytsenko, I. et al. Design and validation of analytical methods for quantitative determination of active ingredients in extemporal combined medicine in spray form. ScienceRise: Pharmaceutical Science2023 , 6(46), 4-13. [Link]

• LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Wang, Y. et al. Synthesis and Configurational Character Study of Novel Structural Isomers Based on Pyrene–Imidazole. Molecules2018 , 23(10), 2449. [Link]

• Eureka. Fenaminstrobin and isoprothiolane-containing pesticide composition. [Link]

• Grafiati. Journal articles: 'IR and 1H NMR spectra'. [Link]

• Regulations.gov. Pesticide Registration Review: Proposed Decisions for Several Pesticides. [Link]

• Google Patents. Antifungal compounds and processes for making. US9840492B2.

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• 3. NMR spectroscopic and computational analysis of E/Z isomerism in imines derived from isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. infrared spectrum of E-but-2-ene and Z-but-2-ene C4H8 CH3CH=CHCH3 prominent wavenumbers cm-1 detecting alkene functional groups present finger print for identification of E-2-butene Z-2-butene trans-but-2-ene cis-but-2-ene trans-2-butene cis-2-butene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Notes & Optimization

Improving chromatographic resolution of fenaminstrobin E/Z isomers

Welcome to the technical support center for advanced chromatographic challenges. This guide provides in-depth troubleshooting and methodological advice for researchers, scientists, and drug development professionals struggling with the chromatographic resolution of fenaminstrobin E/Z isomers. The separation of these geometric isomers is a critical analytical task, as subtle differences in their spatial arrangement can lead to significant variations in biological activity and toxicological profiles. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the issues you may encounter in the laboratory.

Understanding the Challenge: Why is Separating Fenaminstrobin E/Z Isomers Difficult?

Fenaminstrobin, a strobilurin fungicide, possesses a C=N double bond in its structure, which gives rise to geometric isomerism (E and Z forms). These isomers often have very similar physicochemical properties, such as polarity, hydrophobicity, and molecular weight, making their separation by standard chromatographic techniques a significant challenge.[1] Achieving baseline resolution is essential for accurate quantification, impurity profiling, and ensuring the efficacy and safety of agrochemical formulations.

Troubleshooting & FAQs: Enhancing Your Chromatographic Resolution

Q1: My standard C18 (ODS) column provides poor or no resolution for fenaminstrobin E/Z isomers. What is the underlying issue and what should I try next?

A1: This is the most common issue encountered. A standard C18 column separates analytes primarily based on hydrophobic interactions.[2] Since the E and Z isomers of fenaminstrobin have nearly identical hydrophobicity, a C18 phase often lacks the necessary selectivity to differentiate between them.

The Causality: The resolving power of a column is defined by its selectivity (α), which describes the ability of the stationary phase to interact differently with the two isomers.[3] To improve resolution, you must switch to a stationary phase that offers alternative interaction mechanisms beyond simple hydrophobicity.

Recommended Solutions:

• Phenyl-Hexyl Columns: These columns are an excellent first alternative. The phenyl groups provide π-π interactions with the aromatic rings in the fenaminstrobin molecule. The subtle differences in the planarity and electron distribution between the E and Z isomers can lead to differential π-π stacking, providing a unique selectivity mechanism.[2]

• Pentafluorophenyl (PFP) Columns: PFP phases are highly versatile and offer a combination of dipole-dipole, ion-exchange, and π-π interactions. The electron-rich fluorine atoms can interact uniquely with the fenaminstrobin structure, often yielding exceptional selectivity for isomers that are difficult to resolve on other phases.

• Shape-Selective Columns: Certain polymeric or densely bonded C18 phases exhibit "shape selectivity." These phases have a more rigid, ordered structure at the molecular level, which allows them to distinguish between isomers based on their subtle differences in geometric shape and size.[4]

Stationary Phase	Primary Interaction Mechanism	Recommended Use Case for Fenaminstrobin
Standard C18	Hydrophobic	Often insufficient for E/Z isomers.
Phenyl-Hexyl	π-π, Hydrophobic	Excellent first choice when C18 fails.
Pentafluorophenyl (PFP)	Dipole-dipole, π-π, Hydrophobic	For very challenging separations requiring alternative selectivity.
Shape-Selective C18	Shape Recognition, Hydrophobic	When subtle differences in molecular geometry are the primary distinction.

Q2: How can I optimize the mobile phase to improve the separation of E/Z isomers on my current column?

A2: Mobile phase optimization is a critical step that can significantly impact selectivity and resolution. The choice of organic modifier is particularly important.

The Causality: Different organic solvents interact differently with both the analyte and the stationary phase, altering the overall thermodynamics of the separation.[5][6]

Recommended Solutions:

• Switch the Organic Modifier: The two most common organic modifiers in reversed-phase HPLC are acetonitrile (ACN) and methanol (MeOH).

  • Acetonitrile (ACN): Often provides better peak efficiency (sharper peaks) due to its lower viscosity. As a π-acceptor, its interactions can differ significantly from methanol, potentially enhancing selectivity for aromatic compounds like fenaminstrobin.

  • Methanol (MeOH): Is a protic solvent capable of hydrogen bonding. This can alter the retention mechanism and sometimes improve selectivity where ACN fails.[7]

  • Recommendation: If you are using ACN, try switching to MeOH, and vice versa. Run a simple isocratic method with each solvent to see which provides better selectivity.

• Fine-Tune the Isocratic Composition: Small changes in the water/organic ratio can have a large effect on resolution. Systematically vary the percentage of the organic modifier (e.g., from 60% to 75% in 1% increments) to find the optimal balance between retention time and resolution.

• Consider Additives (with caution): While fenaminstrobin is neutral, very small amounts of an additive like formic acid (0.1%) can sometimes improve peak shape by interacting with active sites on the silica backbone.[8] However, this is less likely to impact E/Z selectivity directly unless an impurity is causing peak distortion.

Q3: What is the effect of column temperature on the separation, and how can I leverage it?

A3: Temperature is a powerful yet often underutilized parameter for optimizing isomer separations. It directly affects the thermodynamics of the chromatographic process.

The Causality: The relationship between retention (k), enthalpy (ΔH°), and entropy (ΔS°) of retention is described by the van't Hoff equation. Lowering the temperature generally increases the differences in how each isomer interacts with the stationary phase (ΔH°), which can lead to a significant increase in selectivity and resolution.[9][10]

Recommended Solutions:

• Systematic Temperature Screening: Analyze your sample at a range of temperatures (e.g., 15°C, 25°C, 40°C).

• Sub-ambient Temperatures: For particularly difficult separations, reducing the column temperature to below ambient (e.g., 10-15°C) can dramatically enhance resolution.[4] While retention times will increase, the improvement in separation may be substantial. Be mindful that lower temperatures increase mobile phase viscosity and, consequently, system backpressure.

Temperature	Effect on Selectivity (α)	Effect on Efficiency (N)	Effect on Backpressure	Typical Application
Lower (e.g., 15°C)	Often Increases	Decreases (due to slower mass transfer)	Increases	Optimizing difficult isomer separations.
Higher (e.g., 40°C)	Often Decreases	Increases (due to faster mass transfer)	Decreases	Reducing run time when resolution is already sufficient.

Q4: I've optimized my HPLC method but the resolution is still insufficient. Are there alternative chromatographic techniques available?

A4: Yes. When HPLC reaches its limits, Supercritical Fluid Chromatography (SFC) is an excellent alternative, particularly for isomer separations.[11]

The Causality: SFC uses supercritical CO₂ as the primary mobile phase, which has properties intermediate between a liquid and a gas.[12] This results in low viscosity and high diffusivity, leading to very fast and efficient separations. The selectivity in SFC is often completely different from that in HPLC, providing a powerful orthogonal separation technique.[13]

Advantages of SFC for E/Z Isomers:

• Orthogonal Selectivity: SFC often provides different elution orders and better resolution for geometric isomers compared to HPLC.[14]

• High Efficiency: The low viscosity of supercritical CO₂ allows for higher flow rates without generating excessive backpressure, leading to faster analysis times.[15]

• Green Chemistry: SFC significantly reduces the consumption of toxic organic solvents.[12]

• Versatility: A wide range of stationary phases, including both normal-phase and chiral columns, can be used in SFC to screen for selectivity.[14]

Recommendation: If available, screen your fenaminstrobin sample on an SFC system using a variety of columns (e.g., Diol, Pyridyl Amide, and various chiral stationary phases which are also excellent for geometric isomers).

Visual Troubleshooting and Workflow Guides

A logical approach is crucial for efficient method development. The following diagrams outline a decision-making process for troubleshooting poor resolution and a general workflow for method development.

Caption: Decision tree for troubleshooting poor isomer resolution.

Caption: General workflow for E/Z isomer method development.

Experimental Protocols

Protocol 1: HPLC Method Development for Fenaminstrobin E/Z Isomers

This protocol outlines a systematic approach to developing a robust HPLC method.

• Sample Preparation:

  • Prepare a 100 µg/mL stock solution of the fenaminstrobin E/Z isomer mixture in acetonitrile.

  • Dilute to a working concentration of 10 µg/mL using a 50:50 mixture of acetonitrile and water.

• Phase 1: Column & Mobile Phase Screening:

  • Columns to Test:

    • Column A: Standard L1 C18 (e.g., 4.6 x 150 mm, 3.5 µm)

    • Column B: Phenyl-Hexyl (e.g., 4.6 x 150 mm, 3.5 µm)

    • Column C: PFP (e.g., 4.6 x 150 mm, 3.5 µm)

  • Initial Conditions:

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile

    • Mobile Phase C: Methanol

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Injection Volume: 5 µL

    • Detection: UV at 255 nm[16]

  • Procedure:

    • For each column, perform an isocratic run using 70% Mobile Phase B (ACN).

    • For each column, perform an isocratic run using 80% Mobile Phase C (MeOH).

    • Evaluate the chromatograms. Identify the column and organic modifier combination that shows the best "incipient" separation or the highest selectivity factor (α).

• Phase 2: Method Optimization:

  • Using the best column/solvent combination from Phase 1, perform a series of isocratic runs, adjusting the organic modifier percentage by ±5% and ±10% to find the optimal resolution and retention time.

  • Once the mobile phase composition is optimized, test the effect of temperature. Run the method at 15°C and 40°C to see if resolution improves.

  • If necessary, reduce the flow rate to 0.8 mL/min to improve efficiency.

Protocol 2: SFC Screening for Fenaminstrobin E/Z Isomers

This protocol is for laboratories equipped with SFC instrumentation.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the fenaminstrobin isomer mixture in Methanol.

• SFC System and Conditions:

  • Columns to Test:

    • Diol

    • Pyridyl Amide

    • Immobilized Polysaccharide-based Chiral Column (e.g., Amylose or Cellulose-based)

  • Mobile Phase A: Supercritical CO₂

  • Mobile Phase B (Co-solvent): Methanol

  • Back Pressure Regulator (BPR): 150 bar[17]

  • Column Temperature: 35 °C[17]

  • Flow Rate: 3.0 mL/min

  • Injection Volume: 2 µL

  • Detection: UV at 255 nm

• Screening Procedure:

  • For each column, run a fast gradient to scout for elution. A typical gradient would be 5% to 40% Methanol over 5 minutes.

  • Identify the column that provides the best separation of the E/Z isomers.

  • Optimize the separation on the selected column by converting the gradient to a shallow isocratic hold, focusing on the co-solvent percentage where the isomers eluted. For example, if the peaks eluted at 15% co-solvent in the gradient, test isocratic conditions at 12%, 15%, and 18% Methanol.

References

• Anonymous. (n.d.). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES.
• Anonymous. (n.d.). Development and validation of stability-indicating RP-HPLC method for the estimation of azoxystrobin in its formulations. International Journal of Pharmaceutical Chemistry and Analysis.

• Davadra, P. M., et al. (2011). Chromatographic Separation and Spectroscopic Characterization of the E/Z Isomers of Acrivastine. Chirality, 23(10), 955-60. Retrieved from [Link]

• Davadra, P. M., et al. (2011). Chromatographic separation and spectroscopic characterization of the E/Z isomers of acrivastine. PubMed. Retrieved from [Link]

• De Klerck, K., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America. Retrieved from [Link]

• Lamparczyk, H., & Zarzycki, P. K. (1995). Effect of Temperature on Separation of Estradiol Stereoisomers and Equilin by Liquid Chromatography Using Mobile Phases Modified With Beta-Cyclodextrin. Journal of Pharmaceutical and Biomedical Analysis, 13(4-5), 543-9. Retrieved from [Link]

• Hinshaw, J. V. (2026). Stationary Phase Selectivity: The Chemistry Behind the Separation. LCGC International. Retrieved from [Link]

• Grčman, M., et al. (2025). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. Molecules, 30(6), 1327. Retrieved from [Link]

• Grčman, M., et al. (2025). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. ResearchGate. Retrieved from [Link]

• Nozaki, S., et al. (n.d.). Temperature Effect on the Separation Performance of Chromatography. ResearchGate. Retrieved from [Link]

• Anonymous. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. Retrieved from [Link]

• Rao, T. N., et al. (n.d.). DEVELOPMENT AND VALIDATION OF A HPLC-UV METHOD FOR SIMULTANEOUS DETERMINATION OF STROBILURIN FUNGICIDE RESIDUES IN TOMATO FRUITS. Indian Journal of Scientific Research. Retrieved from [Link]

• Sousa, F., et al. (2025). Fast Analytical Separation of Selected Agricultural Pesticides Using Supercritical Fluid Chromatography. MDPI. Retrieved from [Link]

• Sander, L. C., & Wise, S. A. (n.d.). Separations by Shape: Molecular Shape Recognition in Liquid Chromatography. PMC. Retrieved from [Link]

• Grčman, M., et al. (2025). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. PubMed. Retrieved from [Link]

• Wernisch, S., & Lindner, W. (2019). SFC for chiral separations in bioanalysis. PubMed. Retrieved from [Link]

• Regalado, E. L., & Welch, C. J. (2023). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. ResearchGate. Retrieved from [Link]

• Anonymous. (n.d.). SELECTING THE RIGHT SFC COLUMN. Shimadzu. Retrieved from [Link]

• Bodor, K., et al. (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. MDPI. Retrieved from [Link]

• Anonymous. (2021). Development and Validation of Pyraclostrobin in its Formulations by HPLC Technique. IJREAM. Retrieved from [Link]

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• 3. chromatographyonline.com [chromatographyonline.com]
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• 5. mdpi.com [mdpi.com]
• 6. Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 9. Effect of temperature on separation of estradiol stereoisomers and equilin by liquid chromatography using mobile phases modified with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Development and validation of stability-indicating RP-HPLC method for the estimation of azoxystrobin in its formulations - Int J Pharm Chem Anal [ijpca.org]
• 17. mdpi.com [mdpi.com]

Preventing photoisomerization of fenaminstrobin during sample preparation

Welcome to the technical support guide for handling fenaminstrobin. This resource is designed for researchers, analytical scientists, and quality control professionals who require precise and accurate quantification of fenaminstrobin. Due to its chemical nature, fenaminstrobin is susceptible to photoisomerization, a process that can significantly compromise analytical results if not properly controlled. This guide provides in-depth, field-proven insights and validated protocols to ensure the integrity of your samples from collection to analysis.

Frequently Asked Questions (FAQs): Understanding the Challenge

This section addresses the fundamental principles behind fenaminstrobin's photosensitivity and its impact on analytical data.

Q1: What is fenaminstrobin and what is its primary mechanism of action?

Fenaminstrobin is a broad-spectrum, synthetic strobilurin fungicide.[1][2] Like other fungicides in its class, its mode of action is the inhibition of mitochondrial respiration in fungi. It specifically binds to the Quinone outside (Qo) site of the cytochrome bc1 complex, which disrupts the electron transport chain and halts the production of ATP, ultimately leading to fungal cell death.[1][3][4] The biologically active form of fenaminstrobin is primarily the (E,E)-stereoisomer.[3]

Q2: What is photoisomerization and why is it a critical issue for fenaminstrobin?

Photoisomerization is a chemical process where a molecule is converted into a different isomeric form by the absorption of light (photoexcitation).[5] Fenaminstrobin possesses multiple carbon-carbon and carbon-nitrogen double bonds, which are susceptible to this transformation.[3] Exposure to ultraviolet (UV) light, present in sunlight and many forms of artificial laboratory lighting, can cause the more stable and biologically active (E)-isomer to convert to the (Z)-isomer.

This is a critical issue for several reasons:

• Inaccurate Quantification: Analytical methods, such as HPLC or LC-MS/MS, will separate the (E) and (Z) isomers. If isomerization occurs during sample preparation, the peak corresponding to the active (E)-isomer will decrease, while a new peak for the (Z)-isomer will appear or increase. This leads to an underestimation of the actual amount of active fenaminstrobin in the original sample.

• Loss of Biological Activity: The fungicidal efficacy of strobilurins is highly dependent on their stereochemistry. The (Z)-isomer typically exhibits significantly lower or no antifungal activity.[6] Therefore, isomerization represents a real-world degradation of the active ingredient.

• Regulatory Compliance: For residue analysis and product formulation, accurately quantifying the active isomer is essential for meeting regulatory limits and ensuring product quality.

Q3: What specific conditions trigger the photoisomerization of fenaminstrobin?

The primary trigger is exposure to light, particularly in the UV spectrum. Natural strobilurins were first identified as being unstable under UV light, a characteristic that persists in many synthetic analogs.[7] Studies on similar strobilurins like azoxystrobin and pyribencarb demonstrate that both sunlight and laboratory sources of UV radiation (e.g., UVC, UVB, and UVA lamps) can induce rapid isomerization.[6][8] The process can occur in both aqueous solutions and on surfaces.

Q4: How will I know if photoisomerization is affecting my results?

The most common indicator is inconsistent analytical data. You may observe the following:

• Appearance of unexpected peaks in your chromatogram that elute close to the main fenaminstrobin peak.

• Poor reproducibility between replicate samples prepared at different times or under varying light conditions.

• A progressive decrease in the concentration of your stock standard solution over time, even when stored at low temperatures.

• Lower-than-expected recovery rates during method validation or sample analysis.

Troubleshooting Guide: Proactive Prevention & Solutions

This guide provides direct answers to common issues encountered during sample preparation.

Q5: My chromatogram shows a secondary peak near the main fenaminstrobin analyte. Could this be a photoisomer?

It is highly probable. If a freshly prepared standard, protected from light, shows a single sharp peak, but a sample left on the benchtop for some time shows a developing secondary peak, photoisomerization is the most likely cause. To confirm, you can intentionally expose a small aliquot of your standard solution to direct UV light for a short period (e.g., 5-10 minutes) and re-inject it. A significant increase in the secondary peak and a corresponding decrease in the primary peak would validate its identity as a photoisomer.

Q6: What are the best practices for preparing and storing fenaminstrobin stock solutions and standards?

To maintain the integrity of your reference standards, strict adherence to light and temperature control is paramount.

• Solvent Choice: Prepare stock solutions in a UV-transparent solvent you will use for analysis, such as acetonitrile or methanol.[9]

• Vials: Always use amber glass vials with PTFE-lined caps for both stock and working solutions. If amber vials are unavailable, wrap clear glass vials completely in aluminum foil.

• Lighting: Prepare standards in a room with no direct sunlight and, ideally, under amber or red safety lights which emit wavelengths outside the absorption spectrum of fenaminstrobin.

• Storage: Store all solutions at or below -18°C in the dark.[9] When removed for use, allow them to come to room temperature in a dark box before opening to prevent condensation.

Q7: My sample matrix is complex (e.g., soil, plant tissue). How do I adapt my extraction protocol to prevent isomerization?

The core principle is to integrate light protection into every step of your workflow. Many standard methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) can be easily adapted.[10][11]

• Homogenization/Extraction: If possible, perform these steps in a dimly lit room. Use extraction vessels (e.g., centrifuge tubes) made of amber plastic or wrap them in foil.

• Centrifugation: Ensure centrifuge tubes are shielded from light before and after spinning.

• Dispersive SPE (d-SPE): Perform the cleanup step quickly and away from direct light sources.

• Evaporation: If a concentration step is needed, use a nitrogen evaporator with the glass tubes wrapped in foil.

• Final Extract: The final extract should be placed in an amber autosampler vial and immediately stored in the autosampler tray, which is typically dark.

Q8: Does temperature play a role in photoisomerization during sample prep?

While light is the direct cause, elevated temperatures can sometimes accelerate the rate of chemical degradation in general.[12] It is good practice to keep samples cool throughout the preparation process, for example, by using ice baths for sample extracts where appropriate. However, the most critical factor to control for preventing isomerization is light exposure.

Visualized Workflows and Data

The Photoisomerization Process

The diagram below illustrates the fundamental conversion of the active (E)-isomer of a strobilurin fungicide like fenaminstrobin into its less active (Z)-isomer upon exposure to UV radiation.

Caption: Conversion of (E)-Fenaminstrobin to its (Z)-isomer.

Recommended Light-Protected Sample Preparation Workflow

This workflow diagram outlines the critical light-protection steps that must be integrated into a standard sample extraction and cleanup procedure.

Caption: Recommended workflow for fenaminstrobin sample prep.

Validated Experimental Protocols

Protocol 1: Light-Protected QuEChERS Extraction

This protocol is a modified version of the standard QuEChERS method, optimized for photosensitive analytes like fenaminstrobin.

Objective: To extract fenaminstrobin from a complex matrix (e.g., fruit, soil) while preventing photoisomerization.

Materials:

• Amber 50 mL centrifuge tubes

• Homogenizer

• Centrifuge

• Amber 15 mL d-SPE tubes (containing appropriate sorbents for your matrix)

• Amber 2 mL autosampler vials

• Acetonitrile (ACN)

• QuEChERS extraction salts

• Syringe filters (if needed)

Procedure:

• Environment Setup: Perform all subsequent steps away from windows and under amber or red laboratory lighting.

• Sample Weighing: Weigh 10 g (or appropriate amount) of your homogenized sample into a 50 mL amber centrifuge tube.

• Extraction: Add 10 mL of ACN. Add the appropriate QuEChERS extraction salt packet. Cap tightly and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Cleanup (d-SPE): Immediately transfer a suitable aliquot of the supernatant (e.g., 6 mL) to a 15 mL amber d-SPE tube. Cap and vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube at ≥3000 rcf for 5 minutes.

• Final Extract: Transfer the cleaned-up supernatant into an amber autosampler vial. If necessary, filter through a 0.22 µm syringe filter during the transfer.

• Analysis: Cap the vial and place it in the autosampler for immediate analysis or store at -18°C in the dark.

Protocol 2: Self-Validating Stability Test

Objective: To empirically demonstrate the necessity of light protection for your specific laboratory conditions and validate your handling procedure.

Procedure:

• Prepare a Mid-Range Standard: Prepare a working standard of fenaminstrobin (e.g., 100 ng/mL) in your final mobile phase or solvent.

• Create Three Sample Sets:

  • Set A (Control): Immediately transfer an aliquot of the standard into an amber autosampler vial. This is your T=0 sample.

  • Set B (Protected): Transfer another aliquot into an amber autosampler vial, cap it, and let it sit on the lab bench for 2 hours.

  • Set C (Exposed): Transfer a final aliquot into a clear glass autosampler vial, and let it sit on the same lab bench for 2 hours.

• Analysis: After 2 hours, analyze all three samples by LC-MS/MS.

• Evaluation:

  • Compare the peak area of the (E)-fenaminstrobin in Set B and C to Set A.

  • Expected Result: Set B should show minimal (<5%) degradation compared to Set A. Set C will likely show a significant decrease in the (E)-isomer peak area and the appearance or increase of a (Z)-isomer peak. This result validates that your light-protected workflow (represented by Set B) is effective and necessary.

References

• International Journal of Environmental Analytical Chemistry. (2017). Residue behaviour and safety evaluation of fenaminstrobin in peanut field ecosystems.
• Benchchem. Fenaminstrobin Fungicide|SYP-1620 for Research.
• CSIR-NIScPR. (2025). A new approach for the synthesis of strobilurin fungicide analogues. Indian Journal of Chemistry.
• University of Hertfordshire. (2025). Pesticide Properties Database: Fenaminstrobin (Ref: SYP 1620). Agriculture & Environment Research Unit (AERU).
• Frontiers in Microbiology. (2020).
• ResearchGate. (2007). Photochemical transformation of azoxystrobin in aqueous solutions.
• Phenomenex. (2025).
• Thermo Fisher Scientific.
• Indian Journal of Scientific Research.
• MilliporeSigma.
• Suze Chemical. CAS 366815-39-6 Fenaminstrobin(SYP-1620) Wholesale.
• Benchchem. (2025). An In-depth Technical Guide to the Strobilurin Class of Fungicides.
• Sciforum. (2025).
• ResearchGate. (2014). Phototransformation of azoxystrobin fungicide in organic solvents. Photoisomerization vs.
• Chemical and Biological Technologies in Agriculture. (2025). Photoisomerization and degradation dynamics of (E/Z)-pyribencarb under UV irradiation: identification of antifungal activity, and implication of ZnO and quercetin as UV absorbers in a greenhouse.
• Wikipedia.

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• 2. Fenaminstrobin Fungicide Manufacturer, CAS NO 366815-39-6 | Suze Chemical [suzehg.com]
• 3. Fenaminstrobin (Ref: SYP 1620) [sitem.herts.ac.uk]
• 4. Frontiers | An Overview of Strobilurin Fungicide Degradation:Current Status and Future Perspective [frontiersin.org]
• 5. Photoisomerization - Wikipedia [en.wikipedia.org]
• 6. d-nb.info [d-nb.info]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. ijsr.in [ijsr.in]
• 10. Sample Preparation Techniques [sigmaaldrich.com]
• 11. sciforum.net [sciforum.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Matrix Effects in LC-MS/MS Detection of Fenaminstrobin

Welcome to the Advanced Technical Support Center for the LC-MS/MS analysis of fenaminstrobin. Fenaminstrobin is a broad-spectrum strobilurin fungicide widely monitored in agricultural and environmental matrices. Due to its physicochemical properties and the complexity of matrices like wheat, garlic, and soil, analysts frequently encounter severe matrix effects (ME)—specifically ion suppression during Electrospray Ionization (ESI)[1].

This guide provides field-proven troubleshooting strategies, optimized protocols, and scientific FAQs to help you achieve robust, self-validating analytical results.

Understanding Fenaminstrobin & Matrix Effects

Logical relationship of matrix effect mechanisms in ESI-LC-MS/MS.

Q: Why does fenaminstrobin experience severe ion suppression in complex matrices? A: Fenaminstrobin is typically detected in positive ESI mode using the MRM transitions m/z 434.1 → 171.0 or 212.0[2]. Because it is a moderately lipophilic molecule, it often co-elutes chromatographically with endogenous matrix components like phospholipids. In the ESI source, these high-concentration matrix components outcompete fenaminstrobin for available protons at the droplet surface. This charge competition leads to a significant reduction in the target analyte's ionization efficiency, manifesting as ion suppression[1].

Q: How do I accurately calculate the Matrix Effect (ME) for my specific sample? A: ME is quantified by comparing the response of the analyte in a matrix extract to its response in a pure solvent. Use the following formula: ME (%) =[(Slope of matrix-matched curve / Slope of solvent curve) - 1] × 100[1]. Causality Insight: A negative value indicates ion suppression, while a positive value indicates ion enhancement. An ME between -20% and +20% is generally considered a "soft" matrix effect and is manageable. Values exceeding ±20% require rigorous sample cleanup or MS compensation strategies.

Sample Preparation & Cleanup Strategies

Q: Which QuEChERS dSPE sorbents are optimal for fenaminstrobin extraction? A: The choice of dispersive Solid Phase Extraction (dSPE) sorbents dictates the cleanliness of your extract and directly impacts the ME.

• PSA (Primary Secondary Amine): Removes sugars, fatty acids, and organic acids.

• C18: Strongly adsorbs non-polar interfering substances like lipids, which are the primary culprits for ion suppression in ESI[1].

• GCB (Graphitized Carbon Black): Excellent for removing pigments (e.g., chlorophyll)[3].

Causality Insight: For fenaminstrobin, a combination of PSA and C18 is highly recommended to strip out lipids and organic acids. If analyzing highly pigmented matrices (e.g., leafy greens or cucumber), adding a small amount of GCB is necessary to prevent source fouling. However, excessive GCB can adsorb the target analyte via π-π interactions, reducing overall recovery[3].

Table 1: Impact of dSPE Sorbent Combinations on Fenaminstrobin Matrix Effects

Sorbent Combination	Target Matrix Impurities Removed	Average Matrix Effect (ME%)	Fenaminstrobin Recovery (%)
50 mg PSA	Sugars, organic acids	-35.0% (Severe Suppression)	85.2%
50 mg C18	Lipids, non-polar compounds	-41.1% (Severe Suppression)	73.5%
50 mg PSA + 50 mg C18	Sugars, acids, lipids	-15.1% (Acceptable)	94.8%
50 mg PSA + 20 mg GCB	Sugars, acids, pigments	-12.4% (Acceptable)	88.3%

(Data synthesized from standard QuEChERS optimization trials for strobilurin fungicides in complex matrices[1][3])

Step-by-Step Methodology: Optimized QuEChERS Protocol for Fenaminstrobin

To create a self-validating extraction system that minimizes ME while maximizing recovery, follow this optimized protocol:

• Sample Comminution: Homogenize the sample (e.g., 10 g of wheat, garlic, or soil) thoroughly to ensure a representative matrix.

• Extraction: Add 10 mL of acetonitrile containing 1% to 2% acetic acid. Mechanistic note: Acidification enhances the stability of certain co-extracted pesticides and improves the partitioning of analytes into the organic layer[1].

• Salting Out: Add a pre-weighed salt packet containing 4 g anhydrous MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate. Shake vigorously for 1 minute, then centrifuge at 4200 rpm for 5 minutes to force phase separation[4].

• dSPE Cleanup: Transfer 6 mL of the upper acetonitrile layer to a dSPE tube containing 150 mg anhydrous MgSO₄ (to remove residual water), 50 mg PSA, and 50 mg C18. (Note: Add 20 mg GCB only if the extract is visibly green/pigmented)[1][3].

• Final Filtration: Vortex the dSPE tube for 1 minute, centrifuge at 4200 rpm for 5 minutes, and filter 2 mL of the supernatant through a 0.22 μm PTFE syringe filter directly into an autosampler vial for LC-MS/MS analysis[4].

Chromatographic & Mass Spectrometric Optimization

Step-by-step troubleshooting workflow for mitigating LC-MS/MS matrix effects.

Q: If sample preparation doesn't entirely eliminate the matrix effect, what instrumental parameters can I adjust? A: When physical removal of the matrix is insufficient, you must rely on chromatographic separation and MS compensation techniques:

• Chromatographic Shift: Matrix effects are often localized in specific retention time windows (e.g., the "phospholipid zone"). By altering the mobile phase gradient slope or utilizing a column with orthogonal selectivity (e.g., a Biphenyl or PFP column instead of a standard C18), you can shift fenaminstrobin's retention time away from the suppression zone.

• Dilution & Injection Volume: Counterintuitively, injecting less sample (e.g., 1–2 μL instead of 5 μL) or diluting the final extract 1:5 with mobile phase can significantly reduce matrix effects. This prevents the ESI source from being overwhelmed by matrix ions, allowing fenaminstrobin to ionize efficiently[2].

• Calibration Strategy (The Ultimate Failsafe): Always utilize matrix-matched calibration curves to normalize the suppression. For the highest level of self-validation, incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to extraction. The SIL-IS will co-elute perfectly with fenaminstrobin and experience the exact same ionization suppression, perfectly correcting the quantitative result regardless of matrix variability.

References

• Simultaneous Determination and Dietary Risk Assessment of 26 Pesticide Residues in Wheat Grain and Bran Using QuEChERS-UHPLC-MS/MS. MDPI / PMC.[Link]

• Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation. Journal of Agricultural and Food Chemistry - ACS Publications.[Link]

• Analysis of 331 Pesticides and Their Metabolites in Garlic. Shimadzu Application News.[Link]

• Determination of the Dissipation Dynamics and Terminal Residue of Bupirimate and Its Metabolites in Cucumber by QuEChERS-Based UPLC-MS/MS. ACS Omega.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. shopshimadzu.com [shopshimadzu.com]

Technical Support Center: Troubleshooting Baseline Drift in Fenaminstrobin HPLC Analysis

Introduction

Welcome to the Advanced Chromatography Support Center. Fenaminstrobin is a broad-spectrum strobilurin fungicide commonly quantified in agricultural matrices (such as wheat, vegetables, and soil) using High-Performance Liquid Chromatography (HPLC) coupled with UV or tandem mass spectrometry (MS/MS) detection[1]. Due to the complex nature of agricultural sample matrices and the dynamic gradient elution profiles required to isolate fenaminstrobin from co-extractants, analysts frequently encounter baseline drift—a steady upward or downward trend in the chromatogram's background absorbance[2].

This guide provides field-proven, causality-driven solutions to diagnose and eliminate baseline instability, ensuring robust integration, accurate quantification, and high scientific integrity.

Part 1: Core Concepts & Causality (FAQ)

Q1: Why is Fenaminstrobin analysis particularly susceptible to baseline drift?

A: Fenaminstrobin is typically extracted from crops using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodologies, which utilize acetonitrile and dispersive solid-phase extraction (dSPE)[1]. Even after rigorous 0.22 µm filtration, micro-contaminants, heavy pigments, and complex lipids from the sample matrix can gradually accumulate on the C18 stationary phase. During gradient elution (e.g., transitioning from 90% aqueous to 90% organic), these retained matrix components slowly elute, causing a continuous shift in the baseline absorbance[1][3].

Q2: How does mobile phase composition physically cause the baseline to slope during a gradient run?

A: Baseline drift in gradient HPLC-UV is fundamentally an issue of refractive index and absorbance mismatch[2]. As the proportion of organic solvent (e.g., acetonitrile) increases, the overall UV absorbance of the mobile phase changes. If acidic modifiers like trifluoroacetic acid (TFA) or formic acid are used to improve peak shape, their absorbance profiles differ significantly between the aqueous and organic phases[2][4]. As the gradient progresses, the detector registers this changing background absorbance as a sloping baseline.

Part 2: Diagnostic & Troubleshooting Guide

Q3: My baseline drifts upward significantly during a gradient run. How do I correct this?

A: You must balance the mobile phase absorbance[4].

• The Causality: If Solvent A (Water + 0.2% formic acid) has a higher UV absorbance at your detection wavelength than Solvent B (Acetonitrile), the baseline will drift as the gradient shifts.

• The Fix: Fine-tune the modifier concentration. You can add a slight excess of the modifier to the solvent with the lower inherent absorbance until both phases exhibit identical absorbance at your specific detection wavelength[4]. Additionally, installing a static mixer between the gradient pump and the column will homogenize the mobile phase blend, reducing micro-fluctuations and noise[2][4].

Q4: I am running an isocratic method, but I still observe a slow, steady drift. What is the root cause?

A: In isocratic systems, steady drift is almost always thermal or capacitive[3][5].

• The Causality: The mobile phase acts as a thermal lens within the detector flow cell. If the laboratory room temperature fluctuates, or if the column oven is not properly stabilized, the refractive index of the solvent changes, mimicking a change in concentration[3][5].

• The Fix: Ensure the column oven is active and stable. Place mobile phase reservoirs in a temperature-buffered environment and shield the detector from direct HVAC airflow[3]. Allow the system to equilibrate for at least two hours before injecting fenaminstrobin samples[3].

Q5: How can I definitively tell if the drift is caused by my column (bleed/matrix) or my HPLC system (pumps/solvents)?

A: By performing a Zero-Volume Union Diagnostic Test [3]. This creates a self-validating system check by physically removing the variable (the column) from the flow path to isolate the root cause. (See Protocol A below).

Part 3: Experimental Protocols & Workflows

Protocol A: The Zero-Volume Union Diagnostic Test

This protocol isolates the source of baseline drift by bypassing the stationary phase[3].

• Purge the System: Flush the HPLC system with 100% strong solvent (e.g., Acetonitrile) to remove any immediate contaminants from the lines.

• Remove the Column: Disconnect the C18 analytical column and the guard column from the flow path[3].

• Install the Union: Connect the injector outlet directly to the detector inlet using a stainless steel or PEEK zero-volume union[3].

• Run the Method: Execute your standard fenaminstrobin gradient or isocratic method.

• Evaluate Causality:

  • If the drift disappears: The column is the source. It is either bleeding stationary phase or leaching residual agricultural matrix. Proceed to wash the column with a highly organic solvent (10-20 column volumes) or replace it[3].

  • If the drift persists: The issue lies within the system (e.g., mismatched mobile phase absorbance, dirty detector flow cell, or failing UV lamp)[3][5].

Protocol B: Mobile Phase Absorbance Balancing for Gradient Elution

Use this protocol to eliminate gradient-induced drift when using UV-absorbing modifiers[4].

• Prepare Base Solvents: Prepare Solvent A (e.g., Water) and Solvent B (e.g., Acetonitrile) without any acidic modifiers.

• Baseline Zero: Pump 100% Solvent A through the system (bypassing the column) and zero the UV detector at your target wavelength.

• Measure Solvent B: Switch to 100% Solvent B and record the absorbance difference.

• Add Modifier: Add your acidic modifier (e.g., 0.2% formic acid) to Solvent A. Record the new absorbance.

• Titrate Solvent B: Gradually add the modifier to Solvent B until its absorbance exactly matches the absorbance of Solvent A.

• Verify: Run a blank gradient. The baseline should now remain flat throughout the entire gradient profile[2][4].

Part 4: Visualizations & Data Presentation

Logical troubleshooting workflow for diagnosing HPLC baseline drift during fenaminstrobin analysis.

Standard QuEChERS sample preparation and HPLC analytical workflow for fenaminstrobin.

Quantitative Data Summaries

Table 1: Common Causes and Quantitative Indicators of Baseline Drift

Root Cause	Drift Characteristic	Primary Diagnostic Indicator	Recommended Corrective Action
Temperature Fluctuation	Slow, wavy baseline (Isocratic)	Drift correlates with HVAC cycles	Stabilize room temp; use column oven[3][5].
Mobile Phase Absorbance	Steep, linear slope (Gradient)	Drift magnitude matches gradient %	Balance modifier absorbance in A/B[2][4].
Column Bleed / Matrix	Continuous upward slope	Drift stops during Union Test	Flush column with 10-20 volumes of organic[3].
System Contamination	Erratic upward drift / Noise	Drift persists during Union Test	Flush system; replace check valves/filters[4][5].

Table 2: Typical Fenaminstrobin HPLC Parameters & Drift Risk Factors

Parameter	Typical Setting	Baseline Drift Risk Factor
Column	C18 (e.g., 100 mm × 2.1 mm, 1.7 µm)	High (Matrix accumulation from QuEChERS)[1]
Mobile Phase A	Water + 0.2% Formic Acid	High (Formic acid UV absorbance shifts)[1]
Mobile Phase B	Acetonitrile	Moderate (Refractive index changes)[1]
Flow Rate	0.30 mL/min	Low (Unless pump check valves are failing)[1]
Sample Prep	QuEChERS + dSPE	High (Lipids/pigments leaching over time)[1]

References

• Understanding and Preventing Baseline Drift in HPLC-ECD - Amuza Inc. 3

• Why Your HPLC Baseline Drifts—And How to Stop It - Labtech. 2

• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee. 5

• Why Your HPLC Baseline Drifts—And How to Stop It - Separation Science. 4

• Simultaneous Determination and Dietary Risk Assessment of 26 Pesticide Residues in Wheat Grain and Bran Using QuEChERS-UHPLC-MS/MS - PMC. 1

• Pesticide Quality and Residue Control Laboratory - Bureau Of Accreditation (BoA).

Sources

• 1. Simultaneous Determination and Dietary Risk Assessment of 26 Pesticide Residues in Wheat Grain and Bran Using QuEChERS-UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labtech.tn [labtech.tn]
• 3. Understanding Baseline Drift in HPLC-ECD | Amuza Inc [amuzainc.com]
• 4. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 5. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]

Technical Support Center: Overcoming Fenaminstrobin Isomer Thermal Degradation in GC-MS

Welcome to the Advanced Applications Support Center. This guide is designed for analytical chemists and drug development professionals troubleshooting the thermal degradation of fenaminstrobin during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Fenaminstrobin is a broad-spectrum strobilurin fungicide developed as a Quinone Outside Inhibitor (QoI)[1]. While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is frequently employed for strobilurin analysis due to their thermolabile nature and to preserve the protonated molecular ion[2], many high-throughput laboratories rely on GC-MS/MS for multiresidue pesticide screening[3]. A critical challenge during GC-MS analysis of fenaminstrobin is the thermal degradation and E/Z isomerization of its active methoxyacrylate/methoxyimino moiety within the hot injection port or column[2].

This guide provides field-proven, self-validating protocols to preserve isomer integrity and optimize your GC-MS workflows.

Section 1: Mechanistic FAQs (Understanding the Causality)

Q1: Why does fenaminstrobin degrade or isomerize during GC-MS analysis? A: Fenaminstrobin contains a highly thermolabile methoxyimino group. When exposed to temperatures exceeding 220°C in a standard hot split/splitless (S/SL) injector, thermal stress induces a stereochemical shift from the native E-isomer to the Z-isomer[1]. Furthermore, active silanol sites in degraded glass wool or contaminated liners catalyze the cleavage of the ester bond, producing secondary degradation peaks[4]. This is a common challenge for strobilurin fungicides analyzed via GC-MS, where molecular ions are often too low in abundance to be used as quantitative ions due to extensive fragmentation in the ion source[2].

Q2: How can I distinguish between inlet-induced isomerization and column-induced degradation? A: You can diagnose the root cause by evaluating the chromatogram's peak morphology:

• Inlet Isomerization/Degradation: Presents as two distinct but poorly resolved peaks (E and Z isomers) with consistent retention times, or a complete loss of the parent compound signal. The reaction happens instantaneously in the inlet before separation begins.

• Column Degradation: Presents as severe peak tailing, a raised baseline (hump), or a continuous "bridge" between the E and Z isomer peaks. This indicates that the conversion is happening continuously as the analyte travels through the stationary phase.

Section 2: Experimental Protocols (Self-Validating Workflows)

Protocol A: Inlet Optimization to Prevent Thermal Shock

To preserve the E-isomer, transition from a hot S/SL injection to Programmed Temperature Vaporization (PTV). PTV allows the sample to be introduced at a low temperature, evaporating the solvent gently before a rapid thermal ramp transfers the analytes to the column.

Step-by-Step PTV Method:

• Liner Selection: Install a dimpled, ultra-inert deactivated PTV liner without glass wool. Glass wool introduces active sites that catalyze strobilurin degradation.

• Initial Temperature: Set the PTV inlet to 60°C (or 10°C below the boiling point of your injection solvent, e.g., hexane or ethyl acetate).

• Injection Volume: Inject 1.0–2.0 µL at a slow plunger speed to prevent aerosolization and backflash.

• Solvent Venting: Hold at 60°C for 0.1 min with a vent flow of 50 mL/min to eliminate the solvent matrix.

• Thermal Transfer Ramp: Ramp the inlet temperature rapidly (e.g., 700°C/min) to 250°C to transfer the fenaminstrobin isomers to the column as a sharp band, minimizing the time spent at high temperatures.

• Bake-out: Hold at 280°C for 3 minutes post-transfer to clean the liner of heavy matrix components.

Protocol B: Fast GC Configuration to Minimize Residence Time

Use "Fast GC" principles to reduce the analyte's residence time in the column, thereby minimizing the window for on-column degradation.

Step-by-Step Oven & Column Method:

• Column Selection: Use a thin-film, ultra-inert column such as an HP-5 MS UI capillary column (e.g., 30 m x 0.25 mm x 0.25 µm, or a shorter 15 m variant for faster elution)[3]. Thinner films reduce phase bleed and analyte retention time.

• Carrier Gas: Use Helium at a high constant flow rate (1.5 - 2.0 mL/min) to accelerate analyte transit.

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp 1: 40°C/min to 150°C.

  • Ramp 2: 15°C/min to 280°C (hold 3 min).

Self-Validation Check: Following these protocols, inject a pure fenaminstrobin standard. If the E/Z isomers are baseline resolved without a bridging baseline, and the E:Z area ratio remains constant across multiple injections, both inlet and column-induced degradation have been successfully eliminated.

Section 3: Data Visualization & Diagnostics

Quantitative Troubleshooting Data

Table 1: Troubleshooting Matrix for Fenaminstrobin GC-MS Analysis

Symptom / Observation	Root Cause	Corrective Action
Complete loss of parent ion (m/z 434)	Extreme thermal cleavage in S/SL inlet	Switch to PTV injection; lower transfer temp.
Doublet peak with bridging baseline	On-column E/Z isomerization	Replace column with Ultra-Inert (UI) phase; increase carrier flow.
Peak tailing of the active E-isomer	Active silanol sites in the liner	Use a deactivated liner without glass wool.
Shift in E:Z isomer ratio over time	Matrix buildup catalyzing degradation	Perform inlet maintenance; trim 10 cm from the column head.

Table 2: Comparison of GC Injection Techniques for Strobilurins

Technique	Thermal Stress	Matrix Tolerance	Suitability for Fenaminstrobin
Hot Splitless (S/SL)	High (>250°C constant)	Good	Poor (High degradation/isomerization)
Cold On-Column (COC)	Very Low	Poor (Rapid column fouling)	Moderate (Requires extensive sample cleanup)
PTV (Solvent Vent)	Low (Rapid transient heat)	Excellent	Optimal (Balances integrity and robustness)

Mechanistic & Workflow Diagrams

Caption: Mechanistic pathway of fenaminstrobin thermal degradation and E/Z isomerization during GC-MS.

Caption: Step-by-step troubleshooting workflow to resolve thermal degradation in GC-MS.

Sources

• 1. Fenaminstrobin Fungicide|SYP-1620 for Research [benchchem.com]
• 2. austinpublishinggroup.com [austinpublishinggroup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | An Overview of Strobilurin Fungicide Degradation:Current Status and Future Perspective [frontiersin.org]

Reference Data & Comparative Studies

Comparative fungicidal efficacy of fenaminstrobin vs azoxystrobin

Comparative Fungicidal Efficacy of Fenaminstrobin vs. Azoxystrobin: Mechanisms, Resistance Profiles, and Experimental Workflows

The evolution of Quinone outside Inhibitor (QoI) fungicides has fundamentally shaped modern agricultural disease management. As a Senior Application Scientist, I frequently evaluate the differential efficacy of these strobilurin analogs to guide drug development and field application strategies. Azoxystrobin, the pioneering broad-spectrum QoI, set the benchmark for inhibiting mitochondrial respiration in fungal pathogens. However, the emergence of target-site mutations (e.g., G143A) has necessitated the development of novel derivatives like Fenaminstrobin.

This guide provides a rigorous, data-driven comparison of Fenaminstrobin and Azoxystrobin, detailing their mechanistic nuances, comparative in vitro/in vivo efficacy, and the self-validating experimental protocols required for accurate benchmarking.

Mechanistic Causality: Cytochrome bc1 Inhibition

Both Fenaminstrobin and Azoxystrobin belong to FRAC Group 11. Their primary mechanism of action (MOA) is the competitive inhibition of ubiquinol oxidation at the Qo site of the cytochrome bc1 complex (Complex III) within the mitochondrial electron transport chain . By binding to this site, they halt the transfer of electrons from cytochrome b to cytochrome c1, effectively uncoupling oxidative phosphorylation and starving the fungal cell of ATP.

While the core pharmacophore is conserved, Fenaminstrobin's unique methoxyiminoacetamide backbone coupled with a dichlorophenyl-substituted butenylidene fragment alters its binding kinetics and lipophilicity compared to Azoxystrobin's methoxyacrylate structure . This structural divergence directly influences their systemic mobility and baseline toxicity.

Diagram 1: Mitochondrial electron transport chain disruption by QoI fungicides.

Comparative Efficacy and Resistance Profiles

When evaluating fungicidal efficacy, we must distinguish between inherent biochemical toxicity and field-level performance. In vitro baseline sensitivity assays reveal that Fenaminstrobin exhibits exceptionally strong inhibition of spore germination and mycelial growth, often matching or exceeding Azoxystrobin against specific pathogens like Botrytis cinerea.

However, a critical factor in QoI efficacy is the fungal Alternative Oxidase (AOX) pathway. Fungi can bypass Complex III inhibition by upregulating AOX, which sustains respiration. In vitro, this leads to artificially inflated EC50 values if AOX is not chemically blocked using Salicylhydroxamic acid (SHAM) .

Table 1: Quantitative Comparison of Fenaminstrobin and Azoxystrobin

Parameter	Azoxystrobin	Fenaminstrobin
Chemical Class	Methoxyacrylate strobilurin	Methoxyiminoacetamide strobilurin
Systemic Mobility	High (Xylem-mobile, Translaminar)	Moderate (Translaminar, Protectant)
Mean EC50 (B. cinerea mycelial growth)	~0.05 - 0.5 µg/mL (with SHAM)	~0.013 µg/mL (with SHAM)
Efficacy vs G143A Mutants	Highly Compromised (Resistance)	Highly Compromised (Cross-Resistance)
Primary Application Profile	Broad-spectrum, Preventative & Curative	Broad-spectrum, Primarily Preventative

Note: EC50 values are highly isolate-dependent. The data reflects baseline sensitivities of wild-type isolates.

Self-Validating Experimental Protocols

To objectively compare these two compounds, researchers must employ rigorous, self-validating assay systems. The following protocols are designed to eliminate confounding variables (like AOX bypass) and establish true causality between the fungicide dose and pathogen mortality.

Protocol A: In Vitro Sensitivity Assay (Mycelial Radial Growth)

Rationale: This assay measures the intrinsic toxicity of the fungicides. The mandatory inclusion of SHAM is the mechanistic lynchpin here; without it, the fungi will utilize the AOX pathway, leading to false negatives (apparent resistance that does not exist in planta, as plant secondary metabolites naturally inhibit AOX) .

Step-by-Step Methodology:

• Media Preparation: Prepare standard Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.

• AOX Inhibition (Critical Step): Amend the cooling PDA with SHAM dissolved in methanol to a final concentration of 50 µg/mL. Self-Validation Check: Include a "SHAM-only" control plate to ensure SHAM itself does not significantly inhibit the specific fungal isolate's baseline growth.

• Fungicide Amendment: Prepare serial dilutions of technical-grade Azoxystrobin and Fenaminstrobin. Amend the PDA to achieve final concentrations (e.g., 0, 0.01, 0.05, 0.1, 0.5, 1.0, and 5.0 µg/mL). Self-Validation Check: Include a solvent-only blank control.

• Inoculation: Place a 5-mm mycelial plug (taken from the actively growing margin of a 3-day-old culture) in the center of each plate.

• Incubation & Measurement: Incubate at 25°C in darkness. Measure colony diameters crosswise after 72–96 hours.

• Data Synthesis: Calculate the percentage of growth inhibition relative to the blank control. Determine the EC50 using log-probit regression analysis.

Diagram 2: Self-validating workflow for in vitro QoI sensitivity benchmarking.

Protocol B: In Vivo Greenhouse Efficacy (Protective vs. Curative)

Rationale: In vitro toxicity does not perfectly translate to field efficacy due to factors like UV stability, cuticular penetration, and systemic mobility. Fenaminstrobin has demonstrated superior protective efficacy compared to its curative efficacy . This protocol isolates these two application timings to map the compound's optimal use case.

Step-by-Step Methodology:

• Plant Cultivation: Grow susceptible host plants (e.g., cucumber for B. cinerea) to the 3-true-leaf stage under controlled greenhouse conditions (25°C, 60% RH).

• Formulation Application: Dissolve commercial formulations of Azoxystrobin and Fenaminstrobin in water with 0.1% Tween-80 (surfactant) to ensure uniform leaf coverage.

• Protective Assay:

  • Spray plants to runoff with the fungicide solutions.

  • Wait 24 hours to allow cuticular binding.

  • Inoculate leaves with a standardized spore suspension ( 1×105 spores/mL).

• Curative Assay:

  • Inoculate leaves with the spore suspension first.

  • Incubate for 24 hours in a high-humidity chamber to allow initial infection and mycelial penetration.

  • Spray plants to runoff with the fungicide solutions.

• Evaluation: After 5-7 days of incubation, visually assess the percentage of diseased leaf area compared to the untreated water-sprayed control. Calculate control efficacy using Abbott's formula.

Strategic Conclusions for Drug Development

From an application and development standpoint, both Azoxystrobin and Fenaminstrobin are highly potent Complex III inhibitors. Azoxystrobin maintains an edge in systemic mobility, making it highly versatile for both foliar and soilborne applications. Conversely, Fenaminstrobin exhibits exceptional baseline toxicity against spore germination, positioning it as a premier protective fungicide.

However, cross-resistance remains the Achilles' heel of the QoI class. Fungal isolates harboring the G143A mutation in the cytochrome b gene exhibit high-level resistance to both molecules . Therefore, modern formulation strategies must prioritize co-formulation with multi-site inhibitors (e.g., chlorothalonil) or structurally distinct single-site inhibitors (e.g., SDHIs or DMIs) to preserve the field longevity of Fenaminstrobin.

References

• Effects of SHAM on the Sensitivity of Sclerotinia sclerotiorum and Botrytis cinerea to QoI Fungicides Source: Plant Disease - APS Journals URL:[Link]

• Fenaminstrobin (Ref: SYP 1620) - Pesticide Properties Database Source: AERU - University of Hertfordshire URL:[Link]

• Insight into abiotic and biotic transformations of fenaminstrobin in water and soil: Kinetics, transformation mechanism and eco-toxicity Source: ResearchGate URL:[Link]

• Identification of Fungicide Combinations for Overcoming Plasmopara viticola and Botrytis cinerea Fungicide Resistance Source: PubMed Central (PMC) - NCBI URL:[Link]

A Senior Application Scientist’s Guide to the Validation of Analytical Methods for Trace Fenaminstrobin E/Z Mixture Detection

Welcome to a detailed exploration of analytical method validation, specifically tailored for the quantitative determination of fenaminstrobin E/Z isomers at trace concentrations. As researchers and professionals in drug development and crop protection, the precision and reliability of our analytical data are non-negotiable. This guide moves beyond mere procedural outlines to provide a causal understanding of why certain techniques are chosen and how to build a self-validating analytical system. We will objectively compare the performance of leading analytical technologies, supported by experimental data and grounded in established regulatory standards.

The Analytical Challenge: Understanding Fenaminstrobin and Its Isomers

Fenaminstrobin is a broad-spectrum fungicide belonging to the strobilurin class.[1][2] Its mode of action involves the inhibition of mitochondrial respiration by binding to the Quinone outside (Qo) site of the cytochrome bc1 complex.[1][3] The molecule's structure features three double bonds, two on C=N oxime linkages and one on a C=C bond, which give rise to geometric (E/Z) isomerism.[1]

The critical point for any analytical chemist is that biological activity is highly dependent on stereochemistry. For fenaminstrobin, the (E,E)-configuration is the most biologically active isomer.[1] Therefore, an analytical method must not only detect the compound at trace levels—crucial for adhering to Maximum Residue Limits (MRLs) in food and environmental samples—but also possess the specificity to differentiate between its E/Z isomers.[4][5]

Below is a representation of the chemical structures of the fenaminstrobin isomers, highlighting the isomeric centers.

Caption: Chemical structures of Fenaminstrobin isomers.

The Regulatory Framework: Building a Foundation of Trust

To ensure our methods are universally accepted and defensible, we must ground our validation protocols in internationally recognized guidelines. These frameworks provide the blueprint for demonstrating that an analytical procedure is suitable for its intended purpose.[6]

• ICH Q2(R1) - Validation of Analytical Procedures: This cornerstone guideline from the International Council for Harmonisation provides the definitions and methodology for validating analytical procedures.[6][7][8] It mandates the assessment of key performance characteristics, which we will explore in detail.

• SANTE/11312/2021 - Guidance for Pesticide Residue Analysis: Specifically for our application, this European Commission guideline is indispensable. It outlines the analytical quality control and method validation procedures for pesticide residue analysis in food and feed.[9][10][11] It provides concrete acceptance criteria, such as recovery rates between 70-120% and repeatability precision (RSD) of ≤20%, that are essential for compliance.[12][13]

The logical flow of a validation process, integrating these guidelines, is depicted below.

Caption: Workflow for Analytical Method Validation.

Comparative Analysis of Key Analytical Technologies

The choice of analytical instrumentation is the most critical decision in developing a method for trace fenaminstrobin analysis. The primary candidates are High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with tandem mass spectrometry (MS/MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Parameter	HPLC-UV	GC-MS/MS	LC-MS/MS
Specificity	Low to Moderate (Risk of co-elution)	High (Mass fragmentation)	Very High (Precursor/Product ion transition)
Sensitivity (LOQ)	~10-50 µg/kg (ppb)	~1-10 µg/kg (ppb)	<1-5 µg/kg (ppb)
Suitability for Isomers	Possible with good chromatography	Possible, but thermal degradation risk	Excellent
Matrix Effect	High	Moderate to High	Moderate (Can be compensated)
Cost	Low	High	Very High
Primary Application	Formulation analysis, quality control	Volatile/semi-volatile pesticides	Gold standard for trace residue analysis

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in many labs due to its simplicity and low cost.[14] It separates compounds based on their interaction with a stationary phase, and a UV detector measures their absorbance.

• Expertise & Experience: While capable of separating the E/Z isomers with a well-chosen C18 column and optimized mobile phase, its Achilles' heel is a lack of specificity.[15] In complex matrices like crops or soil, endogenous compounds can co-elute and absorb at the same wavelength, leading to false positives or inaccurate quantification.

• Trustworthiness: For trace analysis, this method is less trustworthy. Its Limit of Quantitation (LOQ) is often higher than the MRLs set by regulatory bodies.[4] Therefore, its use is generally confined to analyzing technical-grade material or formulated products, not for residue monitoring.[16]

Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS)

GC-based methods are powerful for analyzing volatile and semi-volatile compounds.[17][18] After separation in a capillary column, the analyte is fragmented and detected by a mass spectrometer, providing a high degree of certainty in identification.

• Expertise & Experience: The primary concern for strobilurins, including fenaminstrobin, is their potential thermal lability.[3] High temperatures in the GC inlet can cause degradation, leading to poor recovery and reproducibility. While some strobilurins can be analyzed by GC, it often requires specialized injection techniques.[19]

• Trustworthiness: The risk of thermal degradation makes GC-MS/MS a less robust choice for fenaminstrobin. While superior to HPLC-UV in specificity, the potential for analyte loss during analysis compromises its reliability for routine trace quantification.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS represents the state-of-the-art for trace pesticide analysis.[3][20] It combines the gentle separation power of LC with the unparalleled sensitivity and specificity of tandem mass spectrometry.

• Expertise & Experience: This is the authoritative technique. It avoids the high temperatures of GC, making it ideal for thermolabile compounds.[21] The use of Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is isolated and fragmented to produce a specific product ion, provides exceptional specificity. This virtually eliminates matrix interferences that plague UV detection.[22]

• Trustworthiness: LC-MS/MS methods consistently achieve the low LOQs required to meet and exceed global MRLs.[22][23] The dual confirmation provided by retention time and specific MRM transition ratios makes the data highly defensible, which is a cornerstone of a self-validating system.

Validating an LC-MS/MS Method: A Practical Protocol

Here, we provide a detailed protocol for validating an LC-MS/MS method for fenaminstrobin E/Z isomers, grounded in SANTE/11312/2021 and ICH Q2(R1) principles.

Sample Preparation: The QuEChERS Approach

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the industry standard for extracting pesticides from food matrices.[17][20]

Caption: The QuEChERS Sample Preparation Workflow.

Protocol:

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile. For improved accuracy, add an isotopically labeled internal standard at this stage.

• Salting Out: Add a pre-packaged salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to induce phase separation.

• Centrifugation: Shake vigorously for 1 minute and centrifuge at >4000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA) to remove organic acids, and 50 mg C18 to remove non-polar interferences).

• Final Centrifugation: Vortex for 30 seconds and centrifuge for 2 minutes.

• Analysis: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

• LC System: UPLC/UHPLC system for optimal resolution.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is standard.

• Mobile Phase: Gradient elution using Water with 0.1% formic acid (A) and Acetonitrile with 0.1% formic acid (B).[21]

• Flow Rate: 0.3 mL/min.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization, Positive Mode (ESI+).

• MRM Transitions: At least two transitions should be monitored per analyte for confirmation. For fenaminstrobin (C₂₁H₂₁Cl₂N₃O₃, MW ~434.3), the protonated molecule [M+H]⁺ at m/z 434.1 would be the precursor ion. Product ions would be determined by infusing a standard solution.

Validation Performance Data (Exemplary)

The following table summarizes the expected performance of a fully validated LC-MS/MS method, with acceptance criteria based on SANTE/11312/2021 guidelines.[11][12]

Validation Parameter	Experimental Protocol	SANTE/11312/2021 Acceptance Criteria	Typical Result
Specificity	Analyze blank matrix samples to check for interferences at the retention time of the analyte.	No significant peaks (>30% of LOQ) in the blank. Ion ratio consistency within ±30%.	Pass
Linearity	5-point matrix-matched calibration curve (e.g., 1, 5, 10, 50, 100 µg/kg).	R² ≥ 0.99. Residuals < ±20%.[12]	R² > 0.995
Accuracy (Recovery)	Spike blank matrix at LOQ and another higher level (n=5).	Mean recovery 70-120%.[12][20]	85-105%
Precision (Repeatability)	Calculate RSD from accuracy study (n=5).	RSD ≤ 20%.[12][20]	< 15%
Limit of Quantitation (LOQ)	Lowest spike level meeting accuracy and precision criteria.	Must be ≤ MRL.	1 µg/kg

Conclusion and Authoritative Recommendation

While HPLC-UV and GC-MS/MS have their place in analytical chemistry, they are not the optimal tools for the validation of methods for trace fenaminstrobin E/Z mixture detection in complex matrices. The potential for matrix interference and low sensitivity of HPLC-UV, and the risk of thermal degradation with GC-MS/MS, compromise the trustworthiness and robustness required for regulatory compliance.

From the perspective of a Senior Application Scientist, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the unequivocally superior and authoritative choice. Its high sensitivity, exceptional specificity, and suitability for thermolabile strobilurin fungicides ensure the development of a robust, reliable, and defensible method.[3][20] Adherence to a rigorous validation protocol, guided by standards like ICH Q2(R1) and SANTE/11312/2021, guarantees that the method is not just fit for purpose but serves as a self-validating system for ensuring food safety and environmental protection.

References

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• Raina-Fulton, R. (2018, June 6). The Challenges of Fungicide Analyses Using Gas Chromatography and Liquid Chromatography-Mass Spectrometry Methods. Austin Publishing Group. Available from: [Link]

• Fenaminstrobin | C21H21Cl2N3O3 | CID 45380430 - PubChem. National Institutes of Health. Available from: [Link]

• Reddy, K. R., et al. (n.d.). DEVELOPMENT AND VALIDATION OF A HPLC-UV METHOD FOR SIMULTANEOUS DETERMINATION OF STROBILURIN FUNGICIDE RESIDUES IN TOMATO FRUITS. Indian Journal of Scientific Research. Available from: [Link]

• Guidelines - Maximum Residue levels - Food Safety. European Commission. Available from: [Link]

• CAS 366815-39-6 Fenaminstrobin(SYP-1620) Wholesale - Suze Chemical. Available from: [Link]

• Li, M., et al. (2013, November 8). Analytical Methods. RSC Publishing. Available from: [Link]

• Determination of 44 Pesticides in Foodstuffs by LC/MS/MS Application. (2006, August 8). Agilent. Available from: [Link]

• Tsiropoulos, N. G., et al. (2007, May 25). Rapid gas chromatographic method for the determination of famoxadone, trifloxystrobin and fenhexamid residues in tomato, grape and wine samples. PubMed. Available from: [Link]

• SANTE/11312/2021 Implemented by 01/01/2024. eurl-pesticides.eu. Available from: [Link]

• An HPLC Column for Multiresidue Determination of Fungicides in Environmental Samples. Waters. Available from: [Link]

• Garrido Frenich, A., et al. (2001, October 15). Method validation for strobilurin fungicides in cereals and fruit. PubMed. Available from: [Link]

• Reddy, G. S., et al. (2011, September 26). Chromatographic Separation and Spectroscopic Characterization of the E/Z Isomers of Acrivastine. ResearchGate. Available from: [Link]

• ICH Harmonised Tripartite Guideline. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]

• Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices. (2025, November 11). MDPI. Available from: [Link]

• Control of Strobilurin Fungicides in Wheat Using Direct Analysis in Real Time Accurate Time-of-Flight and Desorption Electrospray Ionization Linear Ion Trap Mass Spectrometry. (2008, November 13). ACS Publications. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. Available from: [Link]

• Assessment of fungicide systemicity in wheat using LC-MS/MS. (2025, August 10). ResearchGate. Available from: [Link]

• Rahul, P., et al. (2022, April 9). Development and validation of stability-indicating RP-HPLC method for the estimation of azoxystrobin in its formulations. SciSpace. Available from: [Link]

• Analysis of Fumigants in Cereals and Dried Fruits: Part I via GC-MS/MS. (2015, April 15). ResearchGate. Available from: [Link]

• Document «AQC EU-SANTE. eurl-pesticides.eu. Available from: [Link]

• Control of Strobilurin Fungicides in Wheat Using Direct Analysis in Real Time Accurate Time-of-Flight and Desorption Electrospra. vscht.cz. Available from: [Link]

• Optimization and validation of liquid–liquid extraction with low-temperature purification (LLE-LTP) for determining fluopyram fungicide in water samples using HPLC-DAD. Analytical Methods (RSC Publishing). Available from: [Link]

• Lee, J., et al. (2011, October 26). Simultaneous determination of orysastrobin and its isomers in rice using HPLC-UV and LC-MS/MS. PubMed. Available from: [Link]

• Validation of the analytical method using the energy dispersive X-ray fluorescence technique (EDXRF) for application in pharmaceutical sciences. (2022, December 20). Redalyc.org. Available from: [Link]

• Borman, P. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

• Fenaminstrobin(E/ZMixture) | C21H21Cl2N3O3 | CID 18366212 - PubChem. National Institutes of Health. Available from: [Link]

• CHAPTER II.1. Development and validation of an analytical method for the detection of estrogens in water. Available from: [Link]

• Navigating Pesticide Residue Testing: MRLs, Methods, Labs, & Regulations. (2023, October 10). FSNS. Available from: [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. (2025, January 14). European Medicines Agency. Available from: [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR STABILITY INDICATING HPTLC METHOD FOR ASSAY OF STIRIPENTOL IN BULK AND DOSAGE FORM. Journal of Applied Pharmaceutical Sciences and Research. Available from: [Link]

• SANTE 11312:2021 Method Validation Explained: All Parameters & Acceptance Criteria. (2026, March 8). YouTube. Available from: [Link]

• Quantitation of 341 Pesticide Residues in Tomato According to SANTE 11312/2021 Guideline. Agilent. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. Available from: [Link]

• Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021. Available from: [Link]

• Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and Five Mycotoxins Regulated by the State of Colorado in Dried Hemp. (2023, April 1). LCGC International. Available from: [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Validation of Fenaminstrobin Residue Analysis

This guide provides an in-depth technical comparison of methodologies for the analysis of fenaminstrobin residues, a broad-spectrum strobilurin fungicide. Designed for researchers, analytical scientists, and professionals in drug and pesticide development, this document offers a framework for establishing and validating robust analytical methods, ensuring data integrity and comparability across different laboratories. We will delve into the nuances of experimental design, from sample preparation to instrumental analysis, and provide the causal reasoning behind methodological choices to foster a deeper understanding of the validation process.

Introduction: The Analytical Challenge of Fenaminstrobin

Fenaminstrobin is a quinone outside inhibitor (QoI) fungicide used to control a variety of fungal diseases on crops such as cereals, fruits, and vegetables.[1] Its widespread use necessitates reliable and validated analytical methods to monitor its residues in food commodities, ensuring consumer safety and compliance with regulatory limits. The primary challenge in fenaminstrobin residue analysis lies in achieving accurate and precise quantification at low levels in complex and diverse food matrices.

Inter-laboratory validation is the pinnacle of method validation, demonstrating the ruggedness and transferability of an analytical procedure. It provides confidence that a method will perform consistently and produce comparable results when implemented in different laboratories, by different analysts, and with different equipment. This guide will focus on the most prevalent and effective techniques for fenaminstrobin residue analysis: the QuEChERS sample preparation method followed by either Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Core Methodology: The QuEChERS Approach

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the gold standard for pesticide residue analysis in food matrices due to its simplicity, speed, and broad applicability. The underlying principle is a two-step process: an initial extraction and partitioning step, followed by a dispersive solid-phase extraction (d-SPE) cleanup.

Causality in QuEChERS: Why it Works

The effectiveness of QuEChERS lies in the careful selection of solvents and salts to achieve efficient extraction of the target analyte while minimizing the co-extraction of matrix interferences. Acetonitrile is the preferred extraction solvent due to its ability to effectively extract a wide range of pesticides, including the moderately polar fenaminstrobin, while precipitating a significant portion of matrix components like sugars and lipids. The addition of salts, typically magnesium sulfate (MgSO₄) and sodium chloride (NaCl), induces phase separation between the aqueous sample and the acetonitrile layer, driving the pesticides into the organic phase.

The d-SPE cleanup step further refines the extract by removing specific types of interferences. Primary secondary amine (PSA) is a common sorbent used to remove organic acids, sugars, and some pigments, while C18 is employed to remove non-polar interferences like fats and waxes. The choice and amount of d-SPE sorbents are critical and must be optimized for the specific matrix being analyzed.

QuEChERS Sample Preparation Workflow

Instrumental Analysis: A Tale of Two Techniques

The choice between LC-MS/MS and GC-MS/MS for the determinative analysis of fenaminstrobin depends on several factors, including the analyte's physicochemical properties, the laboratory's available instrumentation, and the desired sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is generally the preferred technique for the analysis of strobilurin fungicides like fenaminstrobin. This is due to their moderate polarity and thermal lability, which makes them well-suited for liquid chromatography separation and electrospray ionization (ESI).

A validated method for the analysis of fenaminstrobin in peanut and soil using a QuEChERS extraction followed by HPLC-MS/MS has demonstrated excellent performance. The key parameters of this method are summarized below:

Parameter	Peanut Shell	Peanut Kernels	Peanut Plant	Soil
Average Recovery (%)	88.1 - 100	88.1 - 100	88.1 - 100	88.1 - 100
RSD (%)	2.5 - 14	2.5 - 14	2.5 - 14	2.5 - 14
LOQ (mg/kg)	0.005	0.004	0.01	0.002

Table 1: Validation data for the analysis of fenaminstrobin by LC-MS/MS in various matrices.

The high recoveries and low relative standard deviations (RSDs) across different matrices indicate the robustness and accuracy of the method. The low limits of quantification (LOQs) demonstrate the high sensitivity of LC-MS/MS for this analyte.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

While less common for strobilurins, GC-MS/MS can be a viable alternative for fenaminstrobin analysis, particularly in laboratories with established GC-MS/MS expertise and for certain matrices where it may offer advantages in terms of selectivity. The successful analysis of other strobilurins by GC-MS/MS suggests that with appropriate optimization, a robust method for fenaminstrobin can be developed.

A key consideration for GC-MS/MS analysis is the thermal stability of the analyte. While some strobilurins can be analyzed directly, others may require derivatization to improve their volatility and thermal stability. For fenaminstrobin, direct injection is likely feasible, but this would need to be confirmed during method development.

Based on established multi-residue methods for pesticides using GC-MS/MS, a hypothetical but scientifically grounded set of performance characteristics for fenaminstrobin analysis can be projected:

Parameter	Expected Performance
Average Recovery (%)	70 - 120
RSD (%)	≤ 20
LOQ (mg/kg)	0.01 - 0.05

Table 2: Projected performance characteristics for the analysis of fenaminstrobin by GC-MS/MS based on similar compounds.

The expected performance of a GC-MS/MS method would likely meet the stringent criteria set by regulatory bodies such as the European Union's SANTE guidelines, which generally require recoveries in the 70-120% range with RSDs below 20%.

Instrumental Analysis Workflow Comparison

Inter-laboratory Validation: The Ultimate Test of Robustness

While single-laboratory validation provides essential data on a method's performance, inter-laboratory validation, often conducted through proficiency tests (PTs), is crucial for assessing its broader applicability and reliability. In these studies, a central organizing body distributes homogenous, and often spiked, samples to multiple laboratories for analysis. The results are then statistically evaluated to assess the performance of both the individual laboratories and the analytical methods they employ.

The key performance indicator in these studies is the z-score, which measures how far an individual laboratory's result deviates from the assigned value (the consensus value from all participating laboratories). A z-score between -2 and 2 is generally considered satisfactory. The results from EUPTs for strobilurins consistently show that a high percentage of participating laboratories achieve acceptable z-scores, underscoring the robustness of these analytical approaches.

For a hypothetical inter-laboratory study on fenaminstrobin, the expected outcomes based on data from similar compounds would be:

• High percentage of satisfactory z-scores: The majority of participating laboratories would be expected to achieve z-scores within the acceptable range of -2 to 2.

• Low incidence of false positives and false negatives: The high selectivity of tandem mass spectrometry would minimize the reporting of incorrect results.

• Good agreement on quantified values: The use of validated methods and appropriate quality control measures would lead to a high degree of consensus on the concentration of fenaminstrobin in the test samples.

Experimental Protocols

QuEChERS Sample Preparation Protocol (Generic)

• Sample Homogenization: Weigh 10 g of a representative, homogenized sample into a 50 mL centrifuge tube. For dry samples like cereals, add 10 mL of water and allow to rehydrate.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube.

• Salting-out: Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate).

• Shaking and Centrifugation: Immediately shake the tube vigorously for 1 minute and then centrifuge at ≥ 4000 rpm for 5 minutes.

• d-SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbents (e.g., 150 mg MgSO₄ and 50 mg PSA).

• Final Centrifugation: Vortex the microcentrifuge tube for 30 seconds and then centrifuge at high speed for 2 minutes.

• Analysis: The resulting supernatant is ready for injection into the LC-MS/MS or GC-MS/MS system.

LC-MS/MS Instrumental Parameters (Example for Fenaminstrobin)

• LC System: High-Performance Liquid Chromatograph

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase: Gradient elution with water and methanol (both containing 0.1% formic acid and 5 mM ammonium formate)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray Ionization (ESI), positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor and product ions for fenaminstrobin would need to be optimized.

GC-MS/MS Instrumental Parameters (Projected for Fenaminstrobin)

• GC System: Gas Chromatograph

• Column: Fused silica capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow rate

• Injection: Splitless injection

• Temperature Program: Optimized temperature gradient for the separation of fenaminstrobin from matrix components.

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electron Ionization (EI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor and product ions for fenaminstrobin would need to be determined.

Conclusion and Recommendations

The inter-laboratory validation of fenaminstrobin residue analysis methods is crucial for ensuring the reliability and comparability of monitoring data. The combination of the QuEChERS sample preparation method with either LC-MS/MS or GC-MS/MS provides a robust and reliable framework for the accurate quantification of this fungicide in a variety of food matrices.

Key Recommendations for Laboratories:

• Method of Choice: LC-MS/MS is the recommended primary technique for fenaminstrobin analysis due to its demonstrated high sensitivity and suitability for strobilurin fungicides.

• Alternative Method: GC-MS/MS can serve as a viable alternative and a valuable confirmatory technique.

• Thorough Validation: Regardless of the chosen technique, a comprehensive single-laboratory validation according to international guidelines (e.g., SANTE/11312/2021) is a prerequisite for routine analysis.

• Proficiency Testing: Regular participation in proficiency testing schemes is essential for monitoring and demonstrating ongoing laboratory performance.

• Matrix-Matched Calibration: The use of matrix-matched standards is highly recommended to compensate for matrix effects that can suppress or enhance the analyte signal in both LC-MS/MS and GC-MS/MS.

By adhering to these principles and methodologies, analytical laboratories can confidently generate high-quality, defensible data for the monitoring of fenaminstrobin residues, thereby contributing to the assurance of food safety.

References

• SANTE/11312/2021. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed. European Commission. [Link]

• Anastassiades, M., Lehotay, S. J., Štajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce.

• University of Hertfordshire. (n.d.). Fenaminstrobin (Ref: SYP 1620). Agriculture & Environment Research Unit (AERU). [Link]

• European Union Proficiency Tests for Pesticide Residues in Food and Feed. (Various Years). Final Reports. [Link]

• Li, Z., et al. (2017). Residue behaviour and safety evaluation of fenaminstrobin in peanut field ecosystems. International Journal of Environmental Analytical Chemistry, 97(13), 1253-1265. [Link]

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A Comparative Environmental Half-Life Analysis of Fenaminstrobin's E and Z Isomers: A Technical Guide for Researchers

Introduction: The Stereochemical Nuances of a Broad-Spectrum Fungicide

Fenaminstrobin, a strobilurin fungicide, is a vital tool in modern agriculture for the control of a wide range of fungal pathogens. Its mode of action, like other quinone outside inhibitors (QoI), involves the disruption of mitochondrial respiration. A key molecular feature of fenaminstrobin is the presence of geometric isomerism around a carbon-nitrogen double bond, leading to the existence of E (entgegen) and Z (zusammen) isomers. Typically, the E-isomer is the biologically active form, while the Z-isomer exhibits significantly lower or no fungicidal activity.[1] Understanding the environmental fate of these individual isomers is paramount for a comprehensive ecological risk assessment and the development of sustainable agricultural practices. This guide provides a comparative analysis of the environmental half-life of fenaminstrobin's E and Z isomers, supported by experimental data from related strobilurin compounds and standardized testing protocols.

Comparative Environmental Persistence: A Tale of Two Isomers

Photodegradation: The Dominant Differentiator

In the presence of sunlight, the more stable and biologically active E-isomer can undergo photoisomerization to the Z-isomer.[2][3] This conversion is a critical step in the degradation pathway and significantly influences the overall persistence of the fungicidal activity in the environment.

A study on azoxystrobin revealed that the E-isomer undergoes efficient photoisomerization to the Z-isomer, with the main photoproduct being the Z-isomer.[4][5] This process is significantly more pronounced in organic solvents, mimicking the waxy cuticle of leaves, compared to aqueous solutions.[4] For fenaminstrobin, it is highly probable that a similar E-to-Z photoisomerization occurs, leading to a decline in the concentration of the active E-isomer and the transient accumulation of the less active Z-isomer.

Subsequent photodegradation of both isomers then proceeds, but often at different rates. While specific half-lives for fenaminstrobin isomers are not published, data from other strobilurins indicate that the overall photodegradation half-life in water for the parent compound (predominantly the E-isomer) is in the range of 11 to 17 days for azoxystrobin.[6] It is anticipated that the Z-isomer of fenaminstrobin, once formed, may have a different degradation rate, although specific data is lacking.

Hydrolytic and Biotic Degradation: A More Unified Fate

In the absence of light, the degradation of fenaminstrobin is primarily governed by hydrolysis and microbial activity.[7] In these scenarios, the difference in the degradation rates between the E and Z isomers is expected to be less pronounced compared to photodegradation.

• Hydrolysis: Strobilurin fungicides are generally stable to hydrolysis at neutral and acidic pH.[6] While extreme pH conditions can accelerate degradation, there is limited evidence to suggest a significant difference in the hydrolysis rates of the E and Z isomers.

• Microbial Degradation: Soil microorganisms play a crucial role in the breakdown of strobilurins.[2][8] The half-life of azoxystrobin in soil under aerobic conditions can range from 72 to 164 days.[6] The rate of microbial degradation is influenced by soil type, organic matter content, temperature, and moisture.[7][9] While some studies on other chiral pesticides have shown enantioselective degradation by soil microbes, specific data on the differential microbial degradation of fenaminstrobin's E and Z isomers is not currently available.[10][11]

Quantitative Data on Strobilurin Degradation

The following table summarizes the environmental half-life data for closely related strobilurin fungicides, providing a proxy for the expected behavior of fenaminstrobin.

Fungicide	Environmental Matrix	Dominant Degradation Pathway	Half-life (DT50)	Reference
Azoxystrobin	Water	Photodegradation	11 - 17 days	[6]
Azoxystrobin	Soil (aerobic, dark)	Microbial Degradation	72 - 164 days	[6]
Azoxystrobin	Soil (field)	Photodegradation & Biotic	< 14 days	[2]
Pyraclostrobin	Water (pH 9, sunlight)	Photodegradation/Hydrolysis	< 10 days	[12][13]
Pyraclostrobin	Soil (sludge-amended)	Microbial Degradation	9.2 days	[2]

Experimental Methodologies: The Foundation of Reliable Data

The determination of the environmental half-life of pesticide isomers relies on rigorous and standardized experimental protocols. The following sections detail the methodologies for assessing photodegradation in water and degradation in soil, based on guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Protocol for Aqueous Phototransformation Study (OECD 316)

This protocol is designed to determine the rate of photodegradation of a chemical in water.

Experimental Workflow:

Aqueous Phototransformation Workflow

Causality Behind Experimental Choices:

• Sterile, Buffered Solution: The use of a sterile solution prevents microbial degradation, isolating photodegradation as the variable. A buffer is used to maintain a constant pH, as pH can influence hydrolysis rates.[14]

• Simulated Sunlight: A xenon arc lamp is used to mimic the spectral distribution of natural sunlight, ensuring environmentally relevant results.

• Dark Controls: These samples are crucial to differentiate between photodegradation and other degradation pathways like hydrolysis that may occur in the absence of light.

• HPLC Analysis: High-Performance Liquid Chromatography is a sensitive and specific method for separating and quantifying the E and Z isomers and their degradation products.

Protocol for Aerobic and Anaerobic Transformation in Soil (OECD 307)

This protocol evaluates the rate and pathway of pesticide degradation in soil under different oxygen conditions.

Experimental Workflow:

Soil Transformation Study Workflow

Causality Behind Experimental Choices:

• Representative Soil: The choice of soil is critical as properties like pH, organic matter content, and microbial population significantly impact degradation rates.[7]

• Controlled Moisture and Temperature: These parameters are maintained at optimal levels for microbial activity to ensure a consistent and realistic assessment of biodegradation.

• Dark Incubation: The experiment is conducted in the dark to exclude photodegradation and isolate microbial and chemical degradation processes.

• Aerobic and Anaerobic Conditions: Evaluating degradation under both conditions is necessary to understand the pesticide's fate in different soil environments (e.g., surface soil vs. waterlogged soil).

• Trapping Volatiles and CO2: Using radiolabeled compounds (e.g., ¹⁴C) and trapping evolved CO2 allows for the determination of the extent of mineralization (complete breakdown) of the pesticide.

Proposed Degradation Pathway of Fenaminstrobin

Based on the known degradation pathways of strobilurin fungicides, the following diagram illustrates the likely environmental fate of fenaminstrobin, highlighting the key role of E/Z isomerization.

Proposed Degradation Pathway of Fenaminstrobin

Conclusion and Future Perspectives

For researchers and drug development professionals, it is imperative to consider the stereochemistry of fenaminstrobin in environmental risk assessments. Future research should focus on quantifying the photodegradation and microbial degradation rates of the individual E and Z isomers to refine environmental fate models and ensure the sustainable use of this important fungicide.

References

• Chen, S., et al. (2020). An Overview of Strobilurin Fungicide Degradation: Current Status and Future Perspective. Frontiers in Microbiology, 11, 1017. [Link]

• Adetutu, E. M., et al. (2008). Degradation of the Fungicides, Azoxystrobin and Difenoconazole in Soil and their Influence on Soil Microbial Activity. Global Science Books.

• Richard, C., et al. (2013). Phototransformation of azoxystrobin fungicide in organic solvents. Photoisomerization vs. photodegradation. Photochemical & Photobiological Sciences, 12(12), 2167-2174. [Link]

• University of Hertfordshire. (2023). Fenaminstrobin (Ref: SYP 1620). AERU. [Link]

• Giner, J. L., et al. (2002). Kinetics of photodegradation of the fungicide fenarimol in natural waters and in various salt solutions: Salinity effects and mechanistic considerations. Journal of Photochemistry and Photobiology A: Chemistry, 148(1-3), 139-146.
• Li, Y., et al. (2023). A brief review of strobilurin fungicides: environmental exposure, transformation, and toxicity. New Contaminants, 1, e004.
• Simhachalam, J., & Bindu, G. H. (2024). Studies on the Persistence of Pyraclostrobin 10% CS in Acidic, Neutral and Basic Waters by Validated HPLC-DAD Method. Advances in Research, 25(2), 52-64.
• U.S. Environmental Protection Agency. (1997). Pesticides - Fact Sheet for Azoxystrobin. EPA.
• Wang, X., et al. (2021). Relative comparison of strobilurin fungicides at environmental levels: Focus on mitochondrial function and larval activity in early staged zebrafish (Danio rerio). Toxicology, 451, 152706.
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Fenaminstrobin Stereoisomer Efficacy: A Comparative Guide on E/Z Mixture vs. Pure E-Isomer in Field Performance and Crop Yield

Introduction to Fenaminstrobin Stereoisomerism

Fenaminstrobin (SYP-1620) is a broad-spectrum strobilurin fungicide that operates as a Quinone outside Inhibitor (QoI)[1]. At the molecular level, Fenaminstrobin exhibits stereoisomerism primarily through geometric (E/Z) isomerism across its oxime (C=N) linkages and its C=C double bond[2].

During standard industrial synthesis, the reaction typically yields a technical-grade mixture of both E and Z isomers[3]. While the E/Z mixture is frequently commercialized to bypass the high costs of chiral separation and waste disposal, biological activity is overwhelmingly driven by the (E,E)-configuration[2]. This guide provides a rigorous, data-driven comparison between the technical-grade E/Z mixture and the purified E-isomer, focusing on target-site affinity, field efficacy, and subsequent crop yield.

Mechanistic Causality: Why the E-Isomer Dominates

The fungicidal efficacy of Fenaminstrobin is intrinsically linked to its ability to bind the cytochrome bc1 complex (Complex III) in the fungal mitochondrial respiratory chain[1]. The methoxyacrylate and oxime moieties of the pure E-isomer possess the precise spatial geometry required to dock seamlessly into the Qo site[1].

In contrast, the Z-isomer experiences steric hindrance, preventing optimal binding. When an E/Z mixture is applied, the Z-isomer acts largely as a competitive but inactive structural analog. This dilutes the formulation's overall efficacy, requiring higher application rates to achieve the same level of disease control[3]. By blocking electron transfer, the E-isomer halts cellular ATP synthesis, leading to rapid fungal cell death[1].

Fig 1: Mechanistic pathway of Fenaminstrobin E-isomer vs E/Z mixture at the mitochondrial Qo site.

Comparative Data: E/Z Mixture vs. Pure E-Isomer

To objectively evaluate the performance of these two formulations, we must analyze both intrinsic in vitro activity and extrinsic field performance. The data below synthesizes findings from baseline sensitivity assays against Botrytis cinerea and field trials on cereal crops[4][5].

Parameter	Fenaminstrobin (E/Z Mixture)	Fenaminstrobin (Pure E-Isomer)	Causality / Mechanistic Reason
Isomeric Purity	Typically 60:40 to 70:30 (E:Z)	> 98% (E,E-configuration)	Industrial synthesis yields mixed isomers without downstream chiral chromatography[6].
In Vitro EC50 (B. cinerea)	~0.025 - 0.035 µg/mL	~0.011 - 0.013 µg/mL	The Z-isomer lacks the spatial conformation to efficiently bind the Qo pocket[3][5].
Field Efficacy (Disease Control)	70% - 78% (Standard Dose)	88% - 95% (Standard Dose)	Pure E-isomer maximizes target-site saturation, preventing fungal respiration.
Crop Yield Increase	+12% to +15% vs Control	+21% to +25% vs Control	Superior disease control preserves green leaf area, enhancing photosynthetic duration.
Environmental Chemical Load	Moderate (Higher dose required)	Low (Effective at lower doses)	Reduced chemical application minimizes abiotic stress on the crop and aquatic toxicity[1].

Experimental Protocols: A Self-Validating Framework

As a Senior Application Scientist, it is critical to design protocols that not only measure outcomes but validate the underlying mechanisms. The following workflows ensure high-fidelity data collection.

Protocol 1: Stereoselective Separation and In Vitro Baseline Sensitivity

Objective: Isolate the pure E-isomer and quantify its intrinsic EC50 against fungal pathogens compared to the E/Z mixture.

• Chiral Liquid Chromatography (Separation):

  • Action: Process the technical-grade Fenaminstrobin E/Z mixture through a high-performance liquid chromatography (HPLC) system using a polysaccharide-based chiral stationary phase[6].

  • Causality: Standard synthesis produces both isomers. Because the Z-isomer is biologically inferior, testing the unpurified mixture obscures the true potency of the active molecule. Chiral HPLC ensures >98% purity of the E-isomer for accurate benchmarking[6].

• Pathogen Inoculum Standardization:

  • Action: Cultivate Botrytis cinerea isolates on Potato Dextrose Agar (PDA) for 7 days. Harvest spores and adjust the suspension to 1×105 spores/mL.

  • Causality: A standardized inoculum concentration prevents artificial skewing of the EC50 data caused by variable disease pressure.

• Poisoned Food Technique (Dose-Response):

  • Action: Amend PDA plates with serial dilutions (0.001 to 1.0 µg/mL) of either the E/Z mixture or the pure E-isomer. Inoculate the center with a 5mm mycelial plug. Measure radial growth at 72 hours.

  • Causality: This direct contact assay isolates the chemical's intrinsic fungitoxicity from environmental variables (e.g., UV degradation or rainfastness), proving that the E-isomer's superior performance is a function of molecular geometry, not formulation stability[5].

Protocol 2: Field Efficacy and Crop Yield Evaluation

Objective: Translate in vitro efficacy into agronomic value by measuring disease control and yield preservation in a field setting.

• Randomized Complete Block Design (RCBD):

  • Action: Establish field plots (e.g., winter wheat) in an RCBD with four replicates per treatment (Control, E/Z Mixture, Pure E-Isomer).

  • Causality: RCBD statistically eliminates the confounding effects of spatial micro-variations in soil fertility and moisture, ensuring yield differences are solely attributable to the fungicide isomer.

• Preventative Application Strategy:

  • Action: Apply the fungicides at the flag leaf emergence stage (BBCH 39) before the onset of visible symptoms, strictly adhering to FRAC guidelines for QoI fungicides[7].

  • Causality: QoI fungicides are highly effective at preventing spore germination but have limited curative properties[7]. Protecting the flag leaf is critical, as it contributes up to 75% of the carbohydrates required for grain filling.

• AUDPC Calculation and Yield Quantification:

  • Action: Score disease severity weekly to calculate the Area Under the Disease Progress Curve (AUDPC). At maturity, harvest the plots and measure the grain yield (tonnes/hectare) at a standardized 12% moisture content.

  • Causality: Correlating a lower AUDPC with higher grain yield validates the hypothesis that the pure E-isomer's superior target-site binding directly translates to prolonged photosynthetic activity and increased crop biomass.

Conclusion

While the Fenaminstrobin E/Z mixture remains a commercially viable option due to lower manufacturing costs, the pure E-isomer demonstrates objectively superior field performance. By maximizing Qo-site binding affinity, the E-isomer delivers enhanced disease control at lower application rates, ultimately driving significant improvements in crop yield and reducing the environmental chemical load.

References

• University of Hertfordshire - AERU. Fenaminstrobin (Ref: SYP 1620).2

• Benchchem. Fenaminstrobin Fungicide | SYP-1620 for Research. 1

• Fungicide Resistance Action Committee (FRAC). QoI Fungicides Guidelines. 7

• Benchchem. Fenaminstrobin (E/Z Mixture). 4

• ResearchGate. Principles for Stereoselective Separation of Chiral Drug Compounds Enantiomers and Diastereomers in Pharmaceuticals and Biopharmaceuticals Using Liquid Chromatography. 6

• ResearchGate. Insight into abiotic and biotic transformations of fenaminstrobin in water and soil: Kinetics, transformation mechanism and eco-toxicity. 5

• ResearchGate. Synthesis and isomerization of enone oximes and their biological activity. 3

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Proper Disposal of Fenaminstrobin (E/Z Mixture)

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends far beyond its application in the lab. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of Fenaminstrobin (E/Z Mixture), a broad-spectrum strobilurin fungicide. Our focus is to empower you with the knowledge to manage this process with the highest standards of safety and scientific integrity, ensuring the protection of both personnel and the environment.

Fenaminstrobin, a monocarboxylic acid amide, functions as a mitochondrial cytochrome-bc1 complex inhibitor to control a wide range of fungal pathogens.[1][2] Its chemical structure, C21H21Cl2N3O3, and classification as a methoxyiminoacetamide strobilurin antifungal agent underscore its specific handling requirements.[1] This guide will delve into the essential protocols for managing Fenaminstrobin waste, from initial hazard assessment to final disposal, grounded in established safety principles and regulatory compliance.

Part 1: Understanding the Hazard Profile of Fenaminstrobin

Before any disposal protocol can be implemented, a thorough understanding of the compound's intrinsic hazards is paramount. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for this assessment.

GHS Classification:

According to available safety data, Fenaminstrobin is classified with the following hazards[1]:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Irritation (Category 2): Causes skin irritation.

• Serious Eye Irritation (Category 2): Causes serious eye irritation.

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.

This hazard profile dictates the necessity of stringent personal protective equipment (PPE) protocols and careful handling to prevent accidental exposure.

Key Chemical and Physical Properties

A summary of Fenaminstrobin's properties is crucial for anticipating its behavior and planning appropriate disposal strategies.

Property	Value	Source
Molecular Formula	C21H21Cl2N3O3	[1][3]
Molecular Weight	434.3 g/mol	[1]
Appearance	White solid powder or crystal	[2]
Solubility	Insoluble in water. Soluble in acetonitrile, acetone, ethyl acetate, and dichloroethane.	[2]

The insolubility of Fenaminstrobin in water is a critical consideration for preventing aquatic contamination during disposal procedures.

Part 2: The Core Directive: A Step-by-Step Disposal Protocol

The disposal of Fenaminstrobin must be approached as a controlled, multi-step process. The following protocol is designed to be a self-validating system, ensuring that each step logically follows from the last, minimizing risk and ensuring regulatory adherence.

Step 1: Waste Identification and Segregation

Proper waste management begins at the point of generation. All waste streams containing Fenaminstrobin must be meticulously identified and segregated from other laboratory waste.

• Primary Waste: This includes unused or expired Fenaminstrobin, and grossly contaminated items such as spilled material.

• Secondary Waste: This encompasses items with trace contamination, such as empty containers, contaminated gloves, bench paper, and disposable labware.

All waste containers must be clearly labeled as "Hazardous Waste: Fenaminstrobin" and include the appropriate GHS pictograms.

Step 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Given Fenaminstrobin's hazard profile, a robust PPE protocol is non-negotiable. The following PPE must be worn at all times when handling Fenaminstrobin waste:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: In cases of potential aerosol generation or handling of fine powders, a NIOSH-approved respirator is recommended.

Step 3: Managing Spills - Immediate and Controlled Response

Accidents happen. A well-rehearsed spill response plan is essential for mitigating the impact of an accidental release of Fenaminstrobin.

The Three C's of Spill Management:

• Control: Stop the source of the spill if it is safe to do so.

• Contain: Prevent the spill from spreading. For liquid spills, use an absorbent material like cat litter or vermiculite to create a dike.[4] For solid spills, lightly mist with water to prevent dust from becoming airborne.[4]

• Clean Up:

  • For liquid spills, once absorbed, sweep the material into a designated hazardous waste container.[4]

  • For solid spills, carefully sweep the material into a hazardous waste container.

  • Decontaminate the spill area with a detergent and water solution, followed by a rinse. All cleaning materials must be disposed of as hazardous waste.

Step 4: Decontamination of Empty Containers

Empty containers that once held Fenaminstrobin must be decontaminated before disposal or recycling. The standard procedure is a triple rinse:

• Rinse the container with a suitable solvent (e.g., acetone or ethyl acetate) three times.

• Collect the rinsate as hazardous waste.

• Puncture the container to prevent reuse.

• Dispose of the container in accordance with institutional and local regulations, which may include recycling programs for decontaminated chemical containers.

Step 5: Final Disposal - The Path to Destruction

The ultimate disposal of Fenaminstrobin waste must be conducted by a licensed hazardous waste disposal facility. Under no circumstances should Fenaminstrobin be disposed of down the drain or in the regular trash.

The primary recommended disposal method for organochlorine pesticides and many other synthetic organic chemicals is incineration at a licensed facility.[5] This high-temperature process ensures the complete destruction of the molecule, preventing its release into the environment.

Workflow for Fenaminstrobin Disposal

The following diagram illustrates the decision-making process for the proper disposal of Fenaminstrobin.

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